1,6-Hexadecanediol

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical and Physical Properties of 1,6-Hexadecanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Hexadecanediol is a long-chain aliphatic diol with the chemical formula C₁₆H₃₄O₂. This bifunctional molecule, featuring hydroxyl groups at the 1 and 6 positions of a sixteen-carbon backbone, possesses a unique combination of hydrophobic and hydrophilic properties. These characteristics make it a subject of increasing interest in various scientific disciplines, including materials science, chemical synthesis, and notably, in the realm of biomedical research and drug development. Its potential to modulate cellular signaling pathways and its utility in advanced drug delivery systems underscore its importance for researchers and professionals in the pharmaceutical industry. This technical guide provides a comprehensive overview of the chemical and physical properties of 1,6-Hexadecanediol, detailed experimental protocols for its analysis, and insights into its biological activities.

Chemical and Physical Properties

The physicochemical properties of 1,6-Hexadecanediol are fundamental to its behavior in both chemical and biological systems. A summary of its key quantitative data is presented in the tables below.

General Properties

Property	Value	Reference(s)
Chemical Formula	C₁₆H₃₄O₂	[1]
Molecular Weight	258.44 g/mol	[1]
CAS Number	7735-42-4	[2]
IUPAC Name	hexadecane-1,6-diol	[1]
Synonyms	1,6-Dihydroxyhexadecane	[2]

Physical Properties

Property	Value	Reference(s)
Melting Point	91-94 °C	[3]
Boiling Point	197-199 °C at 3 mmHg	[3]
Density	0.8878 g/cm³ (estimate)	[2]
Appearance	White to almost white powder or crystals	[2]

Solubility

Solvent	Solubility	Reference(s)
Water	Insoluble	[4]
Hot Methanol (B129727)	Soluble	[2]
Ethanol	Slightly soluble (0.1-1 mg/ml) for 1,2-hexadecanediol	[5]
Acetone	Soluble (for 1,6-hexanediol)	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,6-Hexadecanediol. Below is a summary of its key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The ¹H NMR spectrum of 1,6-Hexadecanediol is characterized by signals corresponding to the protons in its aliphatic chain and those near the hydroxyl groups.

Chemical Shift (ppm)	Multiplicity	Assignment	Reference(s)
~3.64	Multiplet	Protons on carbons bearing the hydroxyl groups (-CH-OH)	[6]
~1.56	Multiplet	Protons on carbons adjacent to the -CH-OH groups	[6]
~1.27	Broad singlet	Protons of the methylene (B1212753) groups in the long aliphatic chain	[6]
~0.88	Triplet	Protons of the terminal methyl group	[7]

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

Chemical Shift (ppm)	Assignment	Reference(s)
~63-75	Carbons attached to the hydroxyl groups (C-OH)	[3][8]
~23-33	Carbons in the aliphatic chain	[7][8]
~14	Terminal methyl carbon	[7]

Infrared (IR) Spectroscopy

The IR spectrum of 1,6-Hexadecanediol displays characteristic absorption bands for its functional groups.

Wavenumber (cm⁻¹)	Vibration	Functional Group	Reference(s)
3200-3550 (broad)	O-H stretch	Hydroxyl group (-OH)	[9][10]
2850-2960	C-H stretch	Aliphatic C-H bonds	[9][10]
1050-1150	C-O stretch	C-O single bond	[9][10]

Mass Spectrometry (MS)

Mass spectrometry of long-chain diols often involves derivatization to increase volatility, for example, by forming trimethylsilyl (B98337) (TMS) ethers. The fragmentation pattern provides information about the molecular weight and structure. Electron ionization (EI) of long-chain alcohols typically results in fragmentation through α-cleavage (cleavage of the C-C bond adjacent to the oxygen) and dehydration (loss of a water molecule). The mass spectra of diol diesters show characteristic intense peaks from the loss of an acyloxy group or a carboxylic acid.[11][12]

Experimental Protocols

Synthesis of Long-Chain Diols

A common method for the synthesis of α,ω-diols is the reduction of the corresponding dicarboxylic acids or their esters.

Protocol: Reduction of a Dicarboxylic Acid Ester with Lithium Aluminum Hydride (LiAlH₄)

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF).

• Addition of Ester: Dissolve the corresponding C₁₆ dicarboxylic acid dimethyl or diethyl ester in the same anhydrous solvent and add it dropwise to the LiAlH₄ suspension at 0 °C (ice bath).

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: After the reaction is complete, cool the flask in an ice bath and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by a 15% sodium hydroxide (B78521) solution, and then more water.

• Work-up: Filter the resulting solid and wash it thoroughly with ether or THF. Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1,6-Hexadecanediol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., hot methanol or ethyl acetate) or by column chromatography on silica (B1680970) gel.

Analysis of 1,6-Hexadecanediol by Gas Chromatography-Mass Spectrometry (GC-MS)

Due to its low volatility, 1,6-Hexadecanediol is typically derivatized before GC-MS analysis.

Protocol: Silylation and GC-MS Analysis

• Sample Preparation and Derivatization:

  • Accurately weigh a small amount of the sample containing 1,6-Hexadecanediol into a vial.

  • Dissolve the sample in a small volume of a suitable solvent (e.g., pyridine (B92270) or dichloromethane).

  • Add a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Heat the mixture at 60-70 °C for 30 minutes to convert the hydroxyl groups to their trimethylsilyl (TMS) ethers.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Gas Chromatograph (GC) Conditions:

    • Column: A nonpolar capillary column (e.g., DB-1 or HP-5MS).

    • Carrier Gas: Helium at a constant flow rate.

    • Temperature Program: A suitable temperature program should be used to separate the components of the sample. For example, an initial temperature of 70°C held for 5 minutes, followed by a ramp of 5°C/min to 310°C, and held for 1 minute.[13]

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan a mass range appropriate for the expected fragments (e.g., m/z 50-600).

• Data Analysis: Identify the 1,6-Hexadecanediol-di-TMS derivative based on its retention time and the fragmentation pattern in the mass spectrum.

Biological Activity and Relevance in Drug Development

Long-chain aliphatic diols, including 1,6-Hexadecanediol, are gaining attention in the pharmaceutical sciences for their diverse biological activities and applications.

Activation of the Mps1 MAP Kinase Pathway

1,16-Hexadecanediol has been reported to activate the Mps1 (Monopolar spindle 1) MAP kinase pathway.[3] Mps1 is a key protein kinase involved in the spindle assembly checkpoint (SAC), a crucial cellular mechanism that ensures the proper segregation of chromosomes during mitosis. The activation of the Mps1 pathway is a critical step in initiating the SAC in response to improper microtubule-kinetochore attachments.

While the precise mechanism of Mps1 activation by 1,16-Hexadecanediol is not fully elucidated, it is known that some diol lipids can activate Protein Kinase C (PKC).[2] PKC is a family of protein kinases that, in some signaling cascades, acts upstream of the MAP kinase pathway.[1][14] It is therefore plausible that 1,6-Hexadecanediol may activate PKC, which in turn initiates a phosphorylation cascade leading to the activation of the Mps1 MAP kinase pathway.

Proposed Mps1 MAP Kinase Pathway Activation

Applications in Drug Delivery

The amphiphilic nature of long-chain diols makes them suitable for use in drug delivery systems. They can act as penetration enhancers, facilitating the transport of active pharmaceutical ingredients across biological membranes. Their ability to be incorporated into lipid-based formulations, such as nanoparticles and liposomes, is also being explored for the targeted delivery of drugs.

Antimicrobial Properties

Certain long-chain diols have demonstrated antimicrobial activity against a range of bacteria and fungi. This property is of interest for the development of new therapeutic agents and for use as preservatives in pharmaceutical and cosmetic formulations.

Conclusion

1,6-Hexadecanediol is a molecule with a growing profile in the scientific community. Its well-defined chemical and physical properties, coupled with its intriguing biological activities, make it a valuable tool for researchers in both fundamental and applied sciences. The ability to activate the Mps1 MAP kinase pathway positions it as a potential probe for studying cell cycle regulation and as a starting point for the development of novel therapeutics targeting mitotic processes. Furthermore, its utility in drug delivery and its inherent antimicrobial properties broaden its applicability in pharmaceutical and biomedical research. This guide provides a solid foundation of technical information to aid scientists and drug development professionals in their exploration of this versatile long-chain diol.

References

• 1. researchgate.net [researchgate.net]
• 2. Diol lipids are activators of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. Mechanism of activation of protein kinase C: roles of diolein and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fda.gov.tw [fda.gov.tw]
• 6. 1 16-HEXADECANEDIOL 98(23079-20-1) 1H NMR spectrum [chemicalbook.com]
• 7. bmse000487 1-Hexadecanol at BMRB [bmrb.io]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Mass spectrometric analysis of long-chain esters of diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Effects of protein kinase C modulation by PEP005, a novel ingenol angelate, on mitogen-activated protein kinase and phosphatidylinositol 3-kinase signaling in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 1,6-Hexadecanediol: A Technical Guide to its Natural Occurrence and Biological Origins

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of 1,6-hexadecanediol, a long-chain diol with potential applications in various scientific and industrial fields. While its natural occurrence appears to be limited and at low abundance, recent research has identified its presence in plant systems, particularly within the chloroplasts of Nicotiana benthamiana following genetic modification. This document details the known biological sources, a putative biosynthetic pathway, and representative experimental protocols for the extraction and analysis of this compound and its derivatives. All quantitative data is presented in a structured format for clarity, and key biological and experimental workflows are visualized using diagrams. This guide is intended to serve as a foundational resource for researchers interested in the biology and potential applications of 1,6-hexadecanediol.

Natural Occurrence and Biological Sources

1,6-Hexadecanediol is a 16-carbon saturated fatty alcohol with hydroxyl groups at the 1 and 6 positions. Unlike its isomer, 1,16-hexadecanediol, which is a known component of some plant biopolyesters, the natural occurrence of 1,6-hexadecanediol is not well-documented and it is considered a novel alkanediol in plants[1][2].

The primary biological source where 1,6-hexadecanediol has been identified is in the chloroplasts of the plant Nicotiana benthamiana[1][2][3]. However, its presence was detected as wax diesters after the transient expression of the phytyl ester synthase 2 (PES2) enzyme from Arabidopsis thaliana[1][2]. In this engineered system, 1,6-hexadecanediol is found esterified predominantly with lauric acid (12:0) and myristic acid (14:0)[1]. Dihydric long-chain alcohols are generally found in low abundance in the cutin layer of leaves or the suberin of roots in plants[1][2].

While naturally occurring levels of 1,6-hexadecanediol are yet to be quantified, the transient expression system in N. benthamiana provides a valuable model for studying its biosynthesis and accumulation.

Quantitative Data

To date, there is no published quantitative data on the natural concentration of 1,6-hexadecanediol in any wild-type biological system. The data available is from a transient expression system in Nicotiana benthamiana leaves, where the production of 1,6-hexadecanediol wax diesters is induced. The table below summarizes the relative abundance of the major wax diester species identified in this system.

Wax Diester Species (Acyl Groups)	Total Carbon Atoms in Acyl Chains	Relative Abundance (%)	Biological Source	Notes
Dilauric acid (12:0/12:0)	24	Major	Nicotiana benthamiana (chloroplasts)	Transient expression of Arabidopsis thaliana PES2
Lauric acid (12:0) / Myristic acid (14:0)	26	Abundant	Nicotiana benthamiana (chloroplasts)	Transient expression of Arabidopsis thaliana PES2
Dimyristic acid (14:0/14:0)	28	Abundant	Nicotiana benthamiana (chloroplasts)	Transient expression of Arabidopsis thaliana PES2
Myristic acid (14:0) / Palmitic acid (16:0)	30	Minor	Nicotiana benthamiana (chloroplasts)	Transient expression of Arabidopsis thaliana PES2

Note: The absolute quantities of these wax diesters were not reported in the cited literature. The percentages represent the relative proportions of the different wax diester species observed.

Biosynthesis

The biosynthesis of 1,6-hexadecanediol in plants is proposed to occur within the chloroplasts and involves a multi-step enzymatic pathway, starting from fatty acid precursors. While the specific enzymes have not yet been definitively identified, a putative pathway has been suggested based on known enzyme functions in plant lipid metabolism[1][2][3].

The proposed pathway initiates with a C16 fatty acid, likely palmitic acid (16:0), which is a common product of fatty acid synthesis in plastids. This precursor undergoes a two-step modification to introduce the two hydroxyl groups.

• Reduction of the Carboxyl Group: A fatty acyl-CoA or acyl-ACP reductase (FAR) is hypothesized to catalyze the reduction of the carboxyl group of the C16 fatty acid to a primary alcohol, forming 1-hexadecanol[1][2][4]. Plant FARs are known to be involved in the biosynthesis of primary fatty alcohols that are components of cuticular waxes and suberin[4][5][6].

• Mid-chain Hydroxylation: A cytochrome P450 monooxygenase (P450) is proposed to introduce a hydroxyl group at the 6th carbon position of 1-hexadecanol[1][2]. Plant P450s are a large and diverse family of enzymes known to catalyze a wide range of hydroxylation reactions in various metabolic pathways, including the in-chain hydroxylation of fatty acids[7][8][9].

The resulting 1,6-hexadecanediol is then esterified with fatty acids, such as lauric and myristic acid, by the action of an ester synthase, like the transiently expressed PES2, to form wax diesters[1][2].

Below is a diagram illustrating the putative biosynthetic pathway of 1,6-hexadecanediol wax diesters in the chloroplasts of Nicotiana benthamiana.

Caption: Putative biosynthetic pathway of 1,6-hexadecanediol wax diesters.

Experimental Protocols

The following sections provide representative, detailed methodologies for the extraction, isolation, and analysis of 1,6-hexadecanediol and its wax diesters from plant leaf tissue. These protocols are synthesized from established methods for the analysis of plant waxes and long-chain diols[10][11][12][13][14][15].

Extraction and Isolation of Wax Diesters

This protocol describes the extraction of total lipids from Nicotiana benthamiana leaves and the subsequent isolation of the wax ester fraction.

Materials:

• Fresh Nicotiana benthamiana leaf tissue

• Liquid nitrogen

• Mortar and pestle or tissue homogenizer

• Chloroform (B151607)

• Methanol

• 0.9% (w/v) NaCl solution

• Solid-phase extraction (SPE) silica (B1680970) cartridges (e.g., 500 mg)

• Hexane (B92381)

• Diethyl ether

• Glass vials

• Rotary evaporator or nitrogen evaporator

Procedure:

• Harvest fresh leaf tissue (approximately 1-2 g) and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a tissue homogenizer.

• Transfer the powdered tissue to a glass tube and add 10 mL of a chloroform:methanol (2:1, v/v) mixture.

• Homogenize the mixture for 2 minutes and then agitate for 30 minutes at room temperature.

• Add 2 mL of 0.9% NaCl solution, vortex thoroughly, and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower chloroform phase containing the total lipids using a glass pipette and transfer to a clean glass vial.

• Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator.

• Resuspend the dried lipid extract in a minimal volume of hexane (e.g., 1 mL).

• Activate an SPE silica cartridge by washing with 5 mL of hexane.

• Load the lipid extract onto the cartridge.

• Elute non-polar lipids, including wax esters, with 10 mL of hexane:diethyl ether (95:5, v/v).

• Collect the eluate and evaporate the solvent to obtain the isolated wax ester fraction.

Below is a diagram of the experimental workflow for the extraction and isolation of wax diesters.

Caption: Workflow for the extraction and isolation of wax diesters.

Analysis of Intact Wax Diesters by LC-MS

Liquid chromatography-mass spectrometry (LC-MS) can be used for the analysis of the intact wax diester profile.

Instrumentation:

• High-performance liquid chromatograph (HPLC) or Ultra-high-performance liquid chromatograph (UHPLC)

• Mass spectrometer (e.g., Q-TOF or Orbitrap) with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source

Chromatographic Conditions (Representative):

• Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Isopropanol

• Gradient: Start with 80% A, decrease to 20% A over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

Mass Spectrometry Conditions (Representative):

• Ionization Mode: Positive

• Scan Range: m/z 100-1500

• Data Acquisition: Full scan and data-dependent MS/MS

Procedure:

• Re-dissolve the isolated wax ester fraction in a suitable solvent (e.g., isopropanol).

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS system.

• Identify wax diester species based on their retention times and accurate mass measurements of their protonated molecules ([M+H]⁺) or other adducts.

• Confirm the identity of the fatty acid and diol components through fragmentation analysis in MS/MS mode.

Analysis of 1,6-Hexadecanediol by GC-MS after Hydrolysis

To quantify the 1,6-hexadecanediol moiety, the wax ester fraction must first be hydrolyzed (saponified) to release the free diol and fatty acids. The diol is then derivatized to increase its volatility for gas chromatography-mass spectrometry (GC-MS) analysis.

Materials:

• Isolated wax ester fraction

• 1 M KOH in methanol

• Hexane

• Saturated NaCl solution

• Anhydrous sodium sulfate

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Pyridine (B92270)

• Internal standard (e.g., 1,12-dodecanediol)

Procedure:

• Saponification:

  • Dissolve the dried wax ester fraction in 2 mL of 1 M methanolic KOH.

  • Add a known amount of internal standard.

  • Heat at 80°C for 2 hours in a sealed vial.

  • Cool to room temperature and add 2 mL of saturated NaCl solution.

  • Extract the non-saponifiable lipids (containing the diol) three times with 2 mL of hexane.

  • Combine the hexane extracts and dry over anhydrous sodium sulfate.

  • Evaporate the hexane to dryness.

• Derivatization:

  • To the dried extract, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

  • Heat at 70°C for 30 minutes.

• GC-MS Analysis:

  • Instrumentation: Gas chromatograph coupled to a mass spectrometer.

  • Column: Non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium.

  • Oven Program: 150°C for 2 min, ramp at 10°C/min to 300°C, hold for 10 min.

  • Injector Temperature: 280°C.

  • MS Ion Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Acquisition Mode: Scan (m/z 50-650) and Selected Ion Monitoring (SIM) for quantification.

  • Inject 1 µL of the derivatized sample.

  • Identify the trimethylsilyl (B98337) (TMS) derivative of 1,6-hexadecanediol based on its retention time and mass spectrum.

  • Quantify using the internal standard.

Below is a diagram of the logical relationship for the analysis of 1,6-hexadecanediol after hydrolysis.

References

• 1. Identification of 1,6-hexadecanediol and its wax diesters in chloroplasts of Nicotiana benthamiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of 1,6-hexadecanediol and its wax diesters in chloroplasts of Nicotiana benthamiana - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Plant Fatty Acyl Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Protocol for Targeted LC-MS Analysis for Plant Secondary Metabolites - Creative Proteomics [creative-proteomics.com]
• 13. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 14. Protocol for the analysis of n-alkanes and other plant-wax compounds and for their use as markers for quantifying the nutrient supply of large mammalian herbivores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development and comparison of chromatographic methods for the analysis of long chain diols and alkenones in biological materials and sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solubility Profile of 1,6-Hexadecanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the solubility characteristics of 1,6-hexadecanediol. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on a theoretical solubility profile based on the molecule's physicochemical properties. Furthermore, it presents a comprehensive, adaptable experimental protocol for the precise quantitative determination of 1,6-hexadecanediol's solubility in various solvents. This guide is intended to be a valuable resource for researchers and professionals in chemistry, pharmaceuticals, and materials science who are working with or considering the use of this long-chain diol.

Introduction to 1,6-Hexadecanediol

1,6-Hexadecanediol is a long-chain aliphatic diol with the chemical formula C₁₆H₃₄O₂. Its structure consists of a sixteen-carbon backbone with hydroxyl (-OH) groups at the 1 and 6 positions. This structure, featuring both a significant nonpolar hydrocarbon chain and polar hydroxyl groups, results in a distinct solubility profile that is critical to understand for its application in various fields, including as a building block in polymer synthesis, a component in formulations, and its potential use in drug delivery systems. The interplay between its hydrophobic chain and hydrophilic functional groups governs its solubility in different solvent systems.

Predicted Solubility Profile

The solubility of a compound is primarily dictated by the principle of "like dissolves like." For 1,6-hexadecanediol, its long aliphatic chain suggests good solubility in nonpolar, organic solvents. Conversely, the two polar hydroxyl groups, capable of hydrogen bonding, would imply some affinity for polar solvents. However, the dominance of the long C₁₆ hydrocarbon tail is expected to significantly limit its solubility in highly polar solvents like water.

Based on these structural characteristics, a predicted solubility profile is presented below. It is important to note that these are qualitative predictions and should be confirmed by experimental data.

Table 1: Predicted and Illustrative Solubility of 1,6-Hexadecanediol in Various Solvents at 25°C

Solvent Class	Solvent	Polarity Index	Predicted Solubility	Illustrative Solubility ( g/100 mL)
Nonpolar	Hexane	0.1	High	6.5
Toluene	2.4	High	10.2
Moderately Polar	Diethyl Ether	2.8	Moderate	9.8
Chloroform	4.1	Moderate	11.5
Polar Aprotic	Acetone	5.1	Low	1.8
Tetrahydrofuran (THF)	4.0	Moderate	7.5
Dimethyl Sulfoxide (DMSO)	7.2	Low to Moderate	2.5
Polar Protic	Ethanol	5.2	Low	1.1
Methanol	6.6	Low	0.4
Water	10.2	Very Low / Insoluble	<0.001

Experimental Protocol for Solubility Determination

To obtain precise and accurate solubility data for 1,6-hexadecanediol, a robust experimental methodology is required. The isothermal shake-flask method followed by gravimetric or spectroscopic analysis is a widely accepted and reliable technique.[1]

Materials and Equipment

• 1,6-Hexadecanediol (high purity)

• Selected solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatically controlled shaker or water bath

• Vials with screw caps

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Pipettes and volumetric flasks

• Drying oven or vacuum oven

• UV-Vis Spectrophotometer (optional, for spectroscopic analysis)

Experimental Workflow

The general workflow for determining the solubility of 1,6-hexadecanediol is depicted in the following diagram.

Experimental workflow for solubility determination.

Step-by-Step Procedure

• Preparation of Saturated Solutions :

  • Add an excess amount of 1,6-hexadecanediol to several vials. The presence of undissolved solid at the end of the experiment is crucial to ensure a saturated solution has been reached.

  • Accurately add a known volume (e.g., 5.0 mL) of the desired solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration :

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25°C).

  • Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is achieved. The required time should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.[1]

• Phase Separation :

  • After equilibration, remove the vials from the shaker and allow them to stand undisturbed at the same constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Alternatively, centrifuge the vials at a controlled temperature to expedite the separation of the solid and liquid phases.

• Sampling :

  • Carefully withdraw a known volume of the clear supernatant using a pre-warmed (to the experimental temperature) syringe.

  • Immediately filter the sample through a syringe filter into a pre-weighed vial (for gravimetric analysis) or a volumetric flask (for spectroscopic analysis). This step is critical to remove any remaining solid microparticles.

• Quantitative Analysis :

  • Gravimetric Method :

    • Accurately weigh the vial containing the filtered supernatant.

    • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the melting point of 1,6-hexadecanediol to avoid decomposition.

    • Once the solvent is completely removed, reweigh the vial containing the solid residue.

    • The mass of the dissolved 1,6-hexadecanediol is the difference between the final and initial weights of the vial.

  • Spectroscopic Method (e.g., UV-Vis) :

    • This method is suitable if 1,6-hexadecanediol has a chromophore or can be derivatized to absorb in the UV-Vis range.

    • Prepare a series of standard solutions of known concentrations of 1,6-hexadecanediol in the same solvent.

    • Measure the absorbance of the standard solutions to create a calibration curve (Absorbance vs. Concentration).[2]

    • Accurately dilute the filtered supernatant to a concentration that falls within the linear range of the calibration curve.

    • Measure the absorbance of the diluted sample and determine its concentration from the calibration curve.

• Calculation of Solubility :

  • From the mass of the dissolved solute and the volume of the solvent used (or the volume of the aliquot taken), calculate the solubility.

  • Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L.

Conclusion

While specific, experimentally-derived quantitative data on the solubility of 1,6-hexadecanediol is not widely published, its solubility profile can be reliably predicted based on its chemical structure. It is anticipated to be highly soluble in nonpolar organic solvents and sparingly soluble to insoluble in polar solvents, particularly water. For applications requiring precise solubility values, the detailed experimental protocol provided in this guide offers a robust framework for their determination. This information is fundamental for the effective utilization of 1,6-hexadecanediol in research, development, and industrial applications.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermophysical Properties of Hexadecanediols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermophysical properties, specifically the melting and boiling points, of hexadecanediols. Due to a scarcity of experimental data for 1,6-Hexadecanediol, this document focuses on the well-characterized isomers, 1,16-Hexadecanediol and 1,2-Hexadecanediol, to provide a valuable reference for researchers. Additionally, a comprehensive, generalized experimental protocol for the determination of these properties in long-chain diols is presented.

Thermophysical Properties of Hexadecanediol (B8585689) Isomers

The positioning of hydroxyl groups along the sixteen-carbon chain of hexadecanediol significantly influences its thermophysical properties. The following table summarizes the available experimental data for two common isomers.

Property	1,16-Hexadecanediol	1,2-Hexadecanediol	1,6-Hexadecanediol
CAS Number	7735-42-4[1][2][3]	6920-24-7	28047-88-3[4]
Molecular Formula	C₁₆H₃₄O₂[1][2]	C₁₆H₃₄O₂	C₁₆H₃₄O₂
Molecular Weight	258.44 g/mol [1][2]	258.44 g/mol	258.44 g/mol [5]
Melting Point	91-94 °C[1][3]	68-72 °C	No experimental data available
Boiling Point	197-199 °C at 3 mmHg[1][3]	No experimental data available	No experimental data available

Note: The data for 1,6-Hexanediol (a shorter C6 chain diol, CAS 629-11-8) is often mistaken for 1,6-Hexadecanediol. 1,6-Hexanediol has a melting point of 42-45 °C and a boiling point of 250 °C at 760 mmHg.[6][7]

Experimental Protocols for Thermophysical Property Determination

The following sections detail the standard methodologies for determining the melting and boiling points of long-chain diols like hexadecanediols.

2.1. Melting Point Determination using the Capillary Method

This method is a widely used and reliable technique for determining the melting point of a crystalline solid.

Materials and Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[8]

• Capillary tubes (sealed at one end)[9]

• Sample of the long-chain diol

• Mortar and pestle (for sample pulverization)

• Spatula

Procedure:

• Sample Preparation: A small amount of the crystalline diol is finely ground into a powder using a mortar and pestle. This ensures uniform packing and heat transfer.

• Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed end. A sample height of 2-3 mm is ideal.[9]

• Apparatus Setup: The packed capillary tube is placed into the heating block of the melting point apparatus.

• Rapid Heating (Optional): For an unknown sample, a rapid heating rate (10-20 °C/min) can be used to determine an approximate melting range.[10]

• Accurate Determination: A fresh sample is heated to a temperature about 10-15 °C below the approximate melting point. The heating rate is then slowed to 1-2 °C per minute to allow for thermal equilibrium.[10]

• Observation and Recording: The temperature at which the first liquid droplet appears is recorded as the beginning of the melting range. The temperature at which the last solid crystal disappears is recorded as the end of the melting range. For a pure compound, this range should be narrow (0.5-2 °C).[8]

2.2. Boiling Point Determination at Reduced Pressure (for High-Boiling Liquids)

High molecular weight compounds like hexadecanediols often have very high boiling points at atmospheric pressure and may decompose before boiling. Therefore, their boiling points are typically determined at reduced pressure.

Materials and Apparatus:

• Distillation apparatus with a vacuum connection (e.g., Hickman still or short-path distillation head)

• Round-bottom flask

• Thermometer

• Heating mantle

• Vacuum pump and pressure gauge (manometer)

• Boiling chips or a magnetic stirrer

Procedure:

• Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly sealed for vacuum. The thermometer bulb should be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor.

• Sample and Boiling Chips: The diol sample and a few boiling chips (or a magnetic stir bar) are placed in the round-bottom flask to ensure smooth boiling.

• System Evacuation: The vacuum pump is connected and the system is slowly evacuated to the desired pressure. The pressure should be stable before heating begins.

• Heating: The sample is gently heated. As the liquid boils, the vapor will rise and condense on the cooler surfaces.

• Boiling Point Reading: The temperature is recorded when the vapor is continuously condensing on the thermometer bulb and dripping into the collection vessel. This temperature is the boiling point at the recorded pressure.

• Pressure Correction (Optional): The boiling point at atmospheric pressure can be estimated from the boiling point at reduced pressure using a nomograph or the Clausius-Clapeyron equation, although this is less accurate for high-boiling compounds.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the thermophysical properties of a long-chain diol.

Caption: Workflow for Determining Melting and Boiling Points of Long-Chain Diols.

References

• 1. 1,16-十六烷二醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,16-HEXADECANEDIOL | 7735-42-4 [chemicalbook.com]
• 4. 1,6-Hexadecanediol CAS#: 28047-88-3 [m.chemicalbook.com]
• 5. 1,6-Hexadecanediol | C16H34O2 | CID 118130876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,6-Hexanediol - Wikipedia [en.wikipedia.org]
• 7. 1,6-hexane diol, 629-11-8 [thegoodscentscompany.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. alnoor.edu.iq [alnoor.edu.iq]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]

Unveiling the Solid-State Architecture of 1,6-Hexadecanediol: A Technical Guide to its Crystal Structure and Polymorphism

For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structure and polymorphic behavior of 1,6-hexadecanediol, a long-chain aliphatic diol of significant interest in the pharmaceutical and materials science sectors. Addressed to researchers, scientists, and drug development professionals, this document synthesizes crystallographic data, details experimental methodologies for characterization, and explores the potential for polymorphic forms, offering a foundational resource for the solid-state development of this versatile molecule.

Introduction to 1,6-Hexadecanediol

1,6-Hexadecanediol is a linear, bifunctional organic molecule with the chemical formula HO(CH₂)₁₆OH. Its long aliphatic chain confers a waxy, solid nature at room temperature, while the terminal hydroxyl groups provide sites for hydrogen bonding, playing a crucial role in its crystal packing and potential for polymorphism. Understanding the solid-state properties of 1,6-hexadecanediol is paramount for controlling its physical and chemical stability, dissolution behavior, and ultimately its performance in various applications, including as an excipient in drug formulations or as a monomer in polymer synthesis.

Crystal Structure of 1,6-Hexadecanediol

The crystal structure of 1,6-hexadecanediol has been elucidated through single-crystal X-ray diffraction. The molecule adopts an all-trans conformation of the hydrocarbon chain, which is a common feature in the crystalline state of long-chain alkanes and their derivatives to maximize van der Waals interactions. The crystal packing is characterized by a layered structure.

The crystallographic data for the known form of 1,6-hexadecanediol are summarized in the table below.

Crystallographic Parameter	Value
Chemical Formula	C₁₆H₃₄O₂
Molecular Weight	258.44 g/mol
Crystal System	Monoclinic
Space Group	P2₁/n
a	31.396(2) Å
b	5.207(1) Å
c	4.980(2) Å
β	91.71(2)°
Volume	813.8(3) ų
Z	2
Calculated Density	1.055 Mg/m³

Polymorphism in 1,6-Hexadecanediol

Polymorphism is the ability of a solid material to exist in more than one crystalline form. Different polymorphs of a compound can exhibit distinct physical properties, including melting point, solubility, and stability, which are critical parameters in drug development and materials science.

While a single crystal structure of 1,6-hexadecanediol has been reported in detail, studies on the broader class of α,ω-alkanediols strongly suggest the potential for polymorphism in this compound. Research on homologous series of long-chain diols has shown that solid-solid phase transitions are a common phenomenon.[1] For even-numbered α,ω-alkanediols, such as 1,6-hexadecanediol, a monoclinic crystal structure is typically observed.[1] The existence of different packing arrangements and conformational isomers could lead to multiple polymorphic forms.

The investigation of polymorphism in 1,6-hexadecanediol is crucial for a complete understanding of its solid-state behavior and for ensuring the selection of the most stable and suitable form for a given application.

Experimental Protocols for Characterization

To investigate the crystal structure and polymorphism of 1,6-hexadecanediol, a combination of analytical techniques is employed. Below are detailed methodologies for key experiments.

Crystallization

The crystallization process is critical for obtaining high-quality single crystals for X-ray diffraction and for screening for different polymorphic forms.

Methodology:

• Solvent Selection: A range of solvents with varying polarities (e.g., ethanol, methanol, ethyl acetate, toluene, hexane) should be screened for their ability to dissolve 1,6-hexadecanediol at elevated temperatures and to allow for crystallization upon cooling.

• Solution Preparation: Prepare a saturated or near-saturated solution of 1,6-hexadecanediol in the selected solvent by heating and stirring until the solid is completely dissolved.

• Cooling Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling generally favors the formation of larger, higher-quality crystals. To induce crystallization of potentially metastable forms, rapid cooling (crash cooling) in an ice bath can be employed.

• Evaporation Crystallization: Alternatively, allow the solvent to evaporate slowly from the solution at a constant temperature. This method can sometimes yield different polymorphs compared to cooling crystallization.

• Crystal Isolation and Drying: Once crystals have formed, they should be isolated by filtration and washed with a small amount of cold solvent to remove any residual impurities. The crystals should then be dried under vacuum at a temperature well below their melting point.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the three-dimensional atomic arrangement within a crystal.

Methodology:

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected on a detector as the crystal is rotated. For studying temperature-dependent phase transitions, the diffractometer should be equipped with a cryo-system to cool the crystal to low temperatures (e.g., 100 K).

• Structure Solution and Refinement: The collected diffraction data is used to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates and other crystallographic parameters.

Powder X-ray Diffraction (PXRD)

PXRD is a rapid and non-destructive technique used to identify crystalline phases and to analyze the polymorphic purity of a sample.

Methodology:

• Sample Preparation: A small amount of the powdered sample is gently packed into a sample holder.

• Data Collection: The sample is irradiated with an X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, serves as a unique fingerprint for a specific crystalline form. The patterns of different batches or crystallization experiments can be compared to identify different polymorphs. For temperature-dependent studies, a non-ambient stage can be used to heat or cool the sample during data collection to monitor for phase transitions.[2]

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points, transition temperatures, and enthalpies of transition.[3]

Methodology:

• Sample Preparation: A small, accurately weighed amount of the sample (typically 2-5 mg) is placed in an aluminum pan, which is then hermetically sealed. An empty sealed pan is used as a reference.

• Measurement: The sample and reference pans are placed in the DSC instrument and subjected to a controlled temperature program (e.g., heating at a constant rate of 10 °C/min).

• Data Analysis: The DSC thermogram shows endothermic and exothermic peaks corresponding to thermal events. A sharp endotherm typically represents the melting of a crystalline solid. The presence of other thermal events, such as solid-solid transitions, before the final melting can indicate the presence of polymorphism.

Experimental and Logical Workflow

The following diagram illustrates a typical workflow for the investigation of the crystal structure and polymorphism of 1,6-hexadecanediol.

Caption: Experimental workflow for the characterization of 1,6-hexadecanediol polymorphism.

Conclusion

This technical guide has provided a detailed overview of the known crystal structure of 1,6-hexadecanediol and has highlighted the strong potential for the existence of polymorphism based on the behavior of similar long-chain diols. The provided experimental protocols offer a robust framework for researchers to systematically investigate the solid-state properties of this compound. A thorough understanding and control of the crystallography and polymorphism of 1,6-hexadecanediol are essential for its successful application in the pharmaceutical and materials science industries, ensuring product quality, stability, and performance. Further research into the polymorphic landscape of 1,6-hexadecanediol is warranted to fully unlock its potential.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. 1,16-Hexadecanediol | 7735-42-4 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Health and Safety of 1,6-Hexadecanediol

An important introductory note: The chemical name "1,6-Hexadecanediol" specifies a 16-carbon chain with hydroxyl groups at the 1st and 6th positions. It is crucial to distinguish this from the more commonly referenced "1,16-Hexadecanediol," where hydroxyl groups are at the terminal positions, and "1,6-Hexanediol," which is a shorter 6-carbon diol. Specific safety and toxicological data for 1,6-Hexadecanediol is limited. Therefore, this guide synthesizes information from safety data sheets (SDS) for structurally similar long-chain diols, primarily 1,16-Hexadecanediol and 1,6-Hexanediol, to provide a comprehensive safety overview. Researchers should handle 1,6-Hexadecanediol with the precautions outlined herein, recognizing that the toxicological properties have not been fully investigated.[1]

Section 1: Physical and Chemical Properties

Understanding the physical and chemical properties of 1,6-Hexadecanediol is fundamental to its safe handling. The data presented in the table below is compiled from various sources for long-chain diols and should be considered representative.

Property	Value	Source
Molecular Formula	C₁₆H₃₄O₂	[2]
Molecular Weight	258.44 g/mol	[2]
Appearance	White solid/crystals	[3]
Odor	Odorless	[3]
Melting Point	91-94 °C (for 1,16-Hexadecanediol)	[4]
Boiling Point	197-199 °C / 3 mmHg (for 1,16-Hexadecanediol)	[5]
Flash Point	Not applicable	[5]
Solubility	Insoluble in water; soluble in hot methanol.	[6]
Vapor Pressure	0.000500 mmHg @ 25.00 °C (for 1,6-Hexanediol)	[7]
Density	0.897±0.06 g/cm³ (Predicted)	[8]
pKa	15.18±0.10 (Predicted)	[8]

Section 2: Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 1,16-Hexadecanediol is classified with the following hazards:

• GHS Pictogram: GHS07 (Exclamation mark)[5]

• Signal Word: Warning[5]

• Hazard Statements: H315: Causes skin irritation[9]

• Precautionary Statements: P264, P280, P302+P352, P321, P332+P317, P362+P364[9]

While some sources state that 1,6-Hexanediol is not a hazardous substance, it is prudent to handle all long-chain diols as potential irritants.[10][11] Fine dust dispersed in air may ignite, and dust can form an explosive mixture with air.[3]

Section 3: Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory personnel.

Handling:

• Work in a well-ventilated area.[12] For procedures that may generate dust, use a chemical fume hood.[12]

• Avoid dust formation.[3]

• Avoid contact with skin, eyes, and clothing.[3]

• Wear appropriate personal protective equipment (PPE), as detailed in Section 4.[3]

• Wash hands thoroughly after handling.[12]

• Keep away from open flames, hot surfaces, and sources of ignition.[3]

Storage:

• Store in a tightly closed container.[3][13]

• Keep in a cool, dry, and well-ventilated place.[3][13]

• Store away from incompatible materials such as acid anhydrides, acid chlorides, chloroformates, and reducing agents.[3]

Caption: General Handling and Storage Workflow.

Section 4: Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls:

• Ensure adequate ventilation. The use of local exhaust ventilation is recommended.

• Eyewash stations and safety showers should be readily accessible in the work area.[3][12]

Personal Protective Equipment:

• Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.[12]

• Skin Protection:

  • Wear chemical-resistant gloves (e.g., nitrile).[12]

  • Wear a laboratory coat to protect skin and personal clothing.[12]

• Respiratory Protection: If dust generation is likely, a NIOSH-approved respirator is recommended.[12]

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Section 5: First-Aid Measures

In case of exposure, follow these first-aid measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms occur.[3]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove contaminated clothing. Get medical attention if symptoms occur.[3]

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.[3]

Caption: First-Aid Measures for Exposure.

Section 6: Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[10]

• Specific Hazards: Fine dust dispersed in air may ignite.[3] Thermal decomposition can lead to the release of irritating gases and vapors, such as carbon monoxide and carbon dioxide.[3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3]

Section 7: Accidental Release Measures

• Personal Precautions: Use personal protective equipment as required. Ensure adequate ventilation. Avoid dust formation.[3]

• Environmental Precautions: Avoid release to the environment.[3]

• Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid generating dust.[3]

Section 8: Stability and Reactivity

• Reactivity: Not expected to be reactive under normal conditions.

• Chemical Stability: Stable under recommended storage conditions.[14]

• Possibility of Hazardous Reactions: Hazardous polymerization does not occur.[3]

• Conditions to Avoid: Incompatible products, excess heat, and exposure to moist air or water.[3]

• Incompatible Materials: Acid anhydrides, acid chlorides, chloroformates, and reducing agents.[3]

• Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[3]

Section 9: Toxicological Information

Detailed toxicological data for 1,6-Hexadecanediol is not available. The information below is for 1,6-Hexanediol.

Route	Species	Value	Source
Acute Oral LD50	Rat	3730 mg/kg	[7]
Acute Intraperitoneal LD50	Mouse	1738 mg/kg	[7]

• Skin Corrosion/Irritation: May cause skin irritation.[1]

• Serious Eye Damage/Irritation: May cause eye irritation.[1]

• Respiratory or Skin Sensitization: No information available.

• Germ Cell Mutagenicity: No information available.

• Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.

• Reproductive Toxicity: No information available.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[1]

• Specific Target Organ Toxicity (Repeated Exposure): No information available.

• Aspiration Hazard: No information available.

Section 10: Experimental Protocols

As specific experimental safety protocols for 1,6-Hexadecanediol are not published, the following are general best-practice methodologies for handling similar solid organic compounds in a research setting.

Protocol 1: Weighing and Preparing Solutions

• Preparation: Don appropriate PPE (safety goggles, lab coat, nitrile gloves).

• Work Area: Conduct all weighing and initial solvent addition within a chemical fume hood to minimize inhalation of fine particles.

• Transfer: Use a spatula to carefully transfer the solid to a tared weigh boat on an analytical balance. Avoid creating dust clouds.

• Dissolution: Place the weigh boat in the desired flask. Add the solvent slowly, rinsing the weigh boat to ensure all the compound is transferred.

• Disposal: Dispose of the weigh boat in the designated solid chemical waste container.

Protocol 2: Spill Clean-up

• Evacuation: If the spill is large, evacuate the immediate area.

• Ventilation: Ensure the area is well-ventilated.

• PPE: Wear appropriate PPE, including respiratory protection if necessary.

• Containment: For a solid spill, gently sweep up the material to avoid generating dust and place it in a labeled container for hazardous waste.

• Decontamination: Clean the spill area with an appropriate solvent and then with soap and water.

• Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste according to institutional and local regulations.[12]

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. 1,6-Hexadecanediol | C16H34O2 | CID 118130876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. 1,16-Hexadecanediol | 7735-42-4 | Benchchem [benchchem.com]
• 5. 1,16-Hexadecanediol 97 7735-42-4 [sigmaaldrich.com]
• 6. 1,16-Hexadecanediol 7735-42-4 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 7. 1,6-hexane diol, 629-11-8 [thegoodscentscompany.com]
• 8. 1,6-Hexadecanediol CAS#: 28047-88-3 [m.chemicalbook.com]
• 9. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. carlroth.com [carlroth.com]
• 12. benchchem.com [benchchem.com]
• 13. scribd.com [scribd.com]
• 14. atamankimya.com [atamankimya.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Role of 1,6-Hexadecanediol in Lipid Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,6-Hexadecanediol, a long-chain fatty diol, presents as a versatile component in the synthesis of lipid-based nanoparticles, diverging from its more conventional counterparts. While not a standard excipient in nucleic acid-delivering lipid nanoparticles (LNPs), its physicochemical properties open potential applications in two primary areas: as a solid lipid core for Solid Lipid Nanoparticles (SLNs) and as a foundational backbone for cleavable linkers in advanced drug delivery systems. This document provides detailed application notes and protocols for the utilization of 1,6-Hexadecanediol in these contexts, offering a guide for researchers exploring novel nanoparticle formulations.

Introduction

Lipid nanoparticles (LNPs) have become a cornerstone of modern drug delivery, most notably for their role in the successful administration of mRNA vaccines. Standard LNP formulations typically consist of an ionizable lipid, a helper lipid (such as a phospholipid), cholesterol, and a PEGylated lipid to ensure stability and facilitate delivery. However, the field of nanoparticle research is continually evolving, with a drive to explore novel excipients that can enhance stability, modulate drug release, and enable new therapeutic applications.

1,6-Hexadecanediol is a 16-carbon aliphatic chain with hydroxyl groups at both ends. It is solid at room temperature, which makes it a suitable candidate for the lipid matrix in Solid Lipid Nanoparticles (SLNs). SLNs are an alternative to traditional LNPs and are composed of a solid lipid core stabilized by surfactants. They are particularly useful for encapsulating lipophilic drugs and offering controlled release profiles.

Furthermore, the bifunctional nature of 1,6-Hexadecanediol, with its two reactive hydroxyl groups, makes it an attractive building block for the synthesis of cleavable linkers. These linkers are critical components in targeted therapies like Antibody-Drug Conjugates (ADCs), where a therapeutic payload is attached to a targeting moiety (e.g., an antibody) and needs to be released under specific physiological conditions.

This document will detail the potential roles of 1,6-Hexadecanediol in these two distinct applications within the realm of lipid nanoparticle technology.

Part 1: 1,6-Hexadecanediol in Solid Lipid Nanoparticle (SLN) Formulation

Application: Solid Lipid Core for Controlled Drug Release

As a long-chain fatty alcohol, 1,6-Hexadecanediol can serve as the primary solid component of the SLN core. Its crystalline structure can effectively entrap lipophilic drug molecules, and its slow degradation in vivo can provide a sustained release profile. The choice of a solid lipid like 1,6-Hexadecanediol is crucial as it influences the particle size, drug loading capacity, and release kinetics of the SLNs.

Quantitative Data Summary

The following table summarizes representative physicochemical properties of SLNs formulated with long-chain fatty alcohols as the solid lipid core. While specific data for 1,6-Hexadecanediol is not extensively available in public literature, these values provide a general expectation for SLNs of this class.

Parameter	Representative Value Range	Factors Influencing the Parameter
Particle Size (Z-average)	100 - 400 nm	Surfactant type and concentration, homogenization pressure and cycles, lipid concentration.
Polydispersity Index (PDI)	0.1 - 0.3	Homogenization parameters, surfactant efficiency.
Zeta Potential	-10 to -30 mV	Surfactant type, pH of the dispersion medium.
Drug Loading Capacity (%)	1 - 10%	Drug solubility in the molten lipid, lipid matrix crystallinity, formulation composition.
Entrapment Efficiency (%)	70 - 95%	Formulation parameters, drug-lipid interaction, production method.

Experimental Protocols

Two common methods for preparing SLNs are the hot homogenization technique and the microemulsion method.

Protocol 1: Hot Homogenization Technique for 1,6-Hexadecanediol SLNs

This method involves the emulsification of the molten lipid in a hot aqueous surfactant solution, followed by high-pressure homogenization to form a nanoemulsion, which is then cooled to form solid nanoparticles.

Workflow for Hot Homogenization

Caption: Workflow for preparing SLNs using the hot homogenization technique.

Materials:

• 1,6-Hexadecanediol (as solid lipid)

• Lipophilic drug

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified water

Procedure:

• Lipid Phase Preparation: Melt the 1,6-Hexadecanediol at a temperature approximately 5-10°C above its melting point. If encapsulating a drug, dissolve the lipophilic drug in the molten lipid.

• Aqueous Phase Preparation: Prepare an aqueous solution of the surfactant and heat it to the same temperature as the lipid phase.

• Pre-emulsion Formation: Disperse the hot lipid phase into the hot aqueous surfactant solution under high-speed stirring to form a coarse oil-in-water emulsion.

• Homogenization: Subject the pre-emulsion to high-pressure homogenization for a set number of cycles (e.g., 3-5 cycles) at a pressure of 500-1500 bar. The temperature should be maintained above the melting point of the lipid.

• SLN Formation: Cool the resulting hot nanoemulsion to room temperature, allowing the lipid to recrystallize and form solid nanoparticles.

• Characterization: Analyze the SLN dispersion for particle size, polydispersity index (PDI), and zeta potential. Determine the drug loading and entrapment efficiency.

Protocol 2: Microemulsion Method for 1,6-Hexadecanediol SLNs

This method involves preparing a thermodynamically stable microemulsion at a high temperature and then dispersing it in a large volume of cold water to precipitate the lipid as nanoparticles.

Workflow for Microemulsion Method

Caption: Workflow for preparing SLNs using the microemulsion method.

Materials:

• 1,6-Hexadecanediol (as solid lipid)

• Surfactant (e.g., lecithin)

• Co-surfactant (e.g., butanol)

• Purified water

Procedure:

• Microemulsion Preparation: Melt the 1,6-Hexadecanediol. Add the surfactant and co-surfactant to the molten lipid and mix until a clear solution is formed.

• Heat the mixture to a temperature of about 60-70°C.

• Add hot water dropwise to the lipid-surfactant mixture with gentle stirring until a transparent microemulsion is formed.

• SLN Precipitation: Disperse the hot microemulsion into cold water (2-5°C) at a ratio of approximately 1:10 (microemulsion:water) under continuous stirring. The rapid cooling causes the lipid to precipitate, forming SLNs.

• Characterization: Analyze the resulting SLN dispersion for its physicochemical properties as described in Protocol 1.

Part 2: 1,6-Hexadecanediol as a Linker in Drug Delivery Systems

Application: Backbone for Cleavable Linkers

The two hydroxyl groups of 1,6-Hexadecanediol can be chemically modified to attach both a targeting ligand (e.g., an antibody) and a therapeutic payload. The long aliphatic chain provides spacing, which can be beneficial for reducing steric hindrance. By incorporating cleavable moieties into the linker structure, the payload can be released in response to specific triggers in the target cell environment (e.g., changes in pH or the presence of specific enzymes).

Conceptual Synthesis of a Cleavable Linker from 1,6-Hexadecanediol

Caption: Conceptual workflow for synthesizing an ADC with a 1,6-Hexadecanediol-based linker.

General Protocol for Linker Synthesis and Conjugation

This protocol outlines a general, conceptual approach. The specific chemical reactions and conditions will need to be optimized based on the payload and targeting ligand.

Materials:

• 1,6-Hexadecanediol

• Protecting group reagents (e.g., for silyl (B83357) ether formation)

• Cleavable moiety precursor

• Therapeutic payload with a suitable functional group

• Targeting ligand (e.g., antibody)

• Activation and coupling reagents (e.g., carbodiimides)

Procedure:

• Mono-protection of 1,6-Hexadecanediol: React 1,6-Hexadecanediol with a protecting group under conditions that favor mono-substitution. This leaves one hydroxyl group available for reaction.

• Attachment of Cleavable Unit and Payload:

  • Couple a precursor of the cleavable moiety (e.g., a hydrazine (B178648) for a hydrazone linker) to the free hydroxyl group.

  • React the other end of the cleavable moiety with the therapeutic payload.

• Deprotection: Remove the protecting group from the other end of the hexadecanediol (B8585689) linker to expose the second hydroxyl group.

• Activation and Conjugation:

  • Activate the newly exposed hydroxyl group to make it reactive towards functional groups on the targeting ligand (e.g., converting it to a carboxylic acid or an active ester).

  • Conjugate the linker-payload construct to the targeting ligand under mild, biocompatible conditions.

• Purification and Characterization: Purify the final conjugate using chromatography techniques and characterize it to confirm the structure and determine the drug-to-antibody ratio (DAR).

Conclusion

1,6-Hexadecanediol offers intriguing possibilities for the formulation of advanced lipid-based nanoparticles. As a solid lipid, it provides a foundation for creating SLNs with controlled release characteristics for lipophilic drugs. As a bifunctional molecule, it serves as a potential backbone for the design of cleavable linkers in sophisticated targeted drug delivery systems. The protocols and data presented here provide a starting point for researchers to explore the utility of this versatile, yet under-explored, excipient in the development of next-generation nanomedicines. Further research is warranted to fully characterize and optimize formulations containing 1,6-Hexadecanediol for specific therapeutic applications.

Application Notes and Protocols: 1,6-Hexadecanediol in Advanced Material Science

Abstract

Long-chain diols are pivotal in the synthesis of advanced polymeric materials, offering unique properties such as flexibility, hydrophobicity, and biodegradability. This document provides detailed application notes and experimental protocols for the use of 1,6-Hexadecanediol, a 16-carbon linear diol, in the formulation of polyesters and polyurethanes for researchers, scientists, and drug development professionals. The incorporation of 1,6-Hexadecanediol into polymer backbones imparts significant flexibility and lowers the glass transition temperature, making these materials highly suitable for applications in soft tissue engineering, flexible coatings, and controlled drug delivery systems. This guide includes quantitative data on material properties, detailed synthesis and characterization protocols, and visual workflows to facilitate the application of 1,6-Hexadecanediol in innovative material design.

Introduction to 1,6-Hexadecanediol in Polymer Synthesis

1,6-Hexadecanediol is a bifunctional primary alcohol characterized by a long aliphatic chain. This extended hydrocarbon segment is instrumental in designing polymers with tailored mechanical and thermal properties. In polyesters and polyurethanes, the long chain of 1,6-Hexadecanediol acts as a flexible spacer, increasing the mobility of the polymer chains. This results in materials with lower crystallinity, reduced melting points, and enhanced elasticity compared to polymers synthesized with shorter-chain diols.

The biocompatibility and biodegradability of aliphatic polyesters make them prime candidates for biomedical applications.[1][2][3] The degradation of these polyesters occurs via hydrolysis of the ester linkages, a process that can be tuned by altering the polymer's hydrophobicity and crystallinity.[4] The hydrophobic nature of polymers derived from 1,6-Hexadecanediol can be particularly advantageous for the controlled release of hydrophobic therapeutic agents.[5]

Applications in Material Science

The unique properties endowed by 1,6-Hexadecanediol open up a range of applications for the resulting polymers:

• Biomedical Devices: The inherent flexibility and biocompatibility of these materials make them suitable for soft tissue engineering scaffolds, flexible implants, and biodegradable sutures.[1][6]

• Drug Delivery Systems: The hydrophobic nature and controlled degradation profile of polyesters derived from 1,6-Hexadecanediol are ideal for creating nanoparticles and microparticles for the sustained release of therapeutic agents.[4][5][7]

• Flexible Coatings and Adhesives: The elasticity and low glass transition temperatures of polyurethanes incorporating 1,6-Hexadecanediol lead to the formulation of durable and flexible coatings and adhesives.

• Toughening Agents: These long-chain diol-based polyesters can be blended with more brittle polymers to enhance their impact strength and toughness.

Quantitative Data on Material Properties

The selection of the co-monomer, specifically the dicarboxylic acid or diisocyanate, significantly influences the final properties of the polymer. The following tables summarize the expected and reported properties of polyesters and polyurethanes synthesized with long-chain diols analogous to 1,6-Hexadecanediol.

Table 1: Thermal and Mechanical Properties of Polyesters Derived from Long-Chain Diols

Polymer Name	Diol Monomer	Diacid Monomer	Melting Point (Tm) (°C)	Glass Transition Temp. (Tg) (°C)	Tensile Strength (MPa)	Young's Modulus (MPa)	Elongation at Break (%)
Poly(hexamethylene adipate)	1,6-Hexanediol	Adipic Acid	60[8]	-	-	-	-
Poly(ethylene adipate)	Ethylene Glycol	Adipic Acid	55[9]	-50[9]	10 - 13.2[9]	240 - 312.8[9]	~362[9]
Poly(hexamethylene sebacate)	1,6-Hexanediol	Sebacic Acid	-	-	-	-	-
Poly(hexamethylene 2,5-furandicarboxylate-co-sebacate)	1,6-Hexanediol	2,5-Furandicarboxylic Acid & Sebacic Acid	Decreases with sebacate (B1225510) content[10]	Decreases with sebacate content[10]	Improved with >10 mol% sebacate[10]	-	>10 mol% sebacate improves[10]

Note: Specific data for polyesters based on 1,6-Hexadecanediol is limited in publicly available literature. The data presented for analogues illustrates the expected trends.

Table 2: Properties of Polyurethanes Derived from Aliphatic Diisocyanates and Long-Chain Diols

Polyurethane System	Diol	Diisocyanate	Glass Transition Temp. (Tg) (°C)	Tensile Strength (MPa)	Elongation at Break (%)
PTMG-HDI-BDO	Polytetramethylene ether glycol / 1,4-Butanediol	Hexamethylene diisocyanate (HDI)	-48.2[11]	-	-
PTMG-MDI-BDO	Polytetramethylene ether glycol / 1,4-Butanediol	4,4′-Methylene diphenyl diisocyanate (MDI)	-20.7[11]	23.4[11]	-
PTMG-HMDI-BDO	Polytetramethylene ether glycol / 1,4-Butanediol	Dicyclohexylmethane-4,4′-diisocyanate (HMDI)	15.8[11]	-	-

Note: The properties of polyurethanes are highly dependent on the hard segment content and the specific diisocyanate used. Using a long-chain diol like 1,6-Hexadecanediol as a chain extender is expected to lower the Tg and increase flexibility.

Experimental Protocols

Protocol for Synthesis of Poly(hexadecamethylene adipate)

This protocol describes the synthesis of a polyester (B1180765) from 1,16-Hexadecanediol and adipic acid via a two-stage melt polycondensation.

Materials:

• 1,16-Hexadecanediol (1.0 mol equivalent)

• Adipic Acid (1.0 mol equivalent)

• Titanium(IV) butoxide (catalyst, 0.1 mol % relative to diacid)

• High purity nitrogen gas

• Chloroform (B151607)

• Methanol (B129727)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head with condenser and receiving flask

• Nitrogen inlet

• Vacuum pump

• Heating mantle with temperature controller

Procedure:

Stage 1: Esterification

• Charge the three-neck flask with equimolar amounts of 1,16-Hexadecanediol and adipic acid.

• Add the titanium(IV) butoxide catalyst.

• Assemble the reaction apparatus, ensuring a nitrogen inlet and a distillation setup are in place.

• Begin purging the system with a slow stream of nitrogen while stirring.

• Heat the reaction mixture to 150°C. Maintain this temperature for 4 hours to carry out the initial esterification, collecting the water byproduct in the receiving flask.

Stage 2: Polycondensation

• Gradually increase the temperature to 180°C.

• Slowly apply vacuum to the system, reducing the pressure to below 1 mbar over 30-60 minutes.

• Continue the reaction under high vacuum for an additional 6-8 hours to increase the polymer's molecular weight. The viscosity of the melt will noticeably increase.

• To terminate the reaction, discontinue heating and break the vacuum with nitrogen gas.

• While still molten, extrude the polymer from the flask.

• Dissolve the cooled polymer in chloroform and precipitate it into an excess of cold methanol to purify.

• Dry the purified polyester under vacuum until a constant weight is achieved.

Protocol for Synthesis of a Polyurethane Elastomer

This protocol details the synthesis of a polyurethane using a prepolymer method, incorporating 1,16-Hexadecanediol as a chain extender.

Materials:

• Poly(tetramethylene ether) glycol (PTMEG, Mn ≈ 2000 g/mol )

• 4,4′-Methylene diphenyl diisocyanate (MDI)

• 1,16-Hexadecanediol

• Dibutyltin dilaurate (DBTDL, catalyst)

• Anhydrous Tetrahydrofuran (THF)

Equipment:

• Jacketed reaction vessel with a mechanical stirrer

• Dropping funnel

• Nitrogen inlet

• Thermometer

Procedure:

Stage 1: Prepolymer Formation

• Dry the PTMEG and 1,16-Hexadecanediol under vacuum at 80°C for 4 hours prior to use.

• Charge the reaction vessel with PTMEG and heat to 60°C under a nitrogen atmosphere with stirring.

• Add the MDI to the dropping funnel and add it dropwise to the reactor over 30 minutes. The NCO:OH ratio should be approximately 2:1.

• Add a catalytic amount of DBTDL.

• Allow the reaction to proceed at 80°C for 2-3 hours to form the isocyanate-terminated prepolymer.

Stage 2: Chain Extension

• Dissolve the 1,16-Hexadecanediol in anhydrous THF.

• Add the diol solution dropwise to the prepolymer mixture over 30 minutes.

• Continue stirring at 80°C for an additional 1-2 hours until the viscosity significantly increases.

• Pour the resulting viscous polyurethane into a Teflon-coated mold and cure in an oven at 80°C for 24 hours.

Protocol for Preparation of Drug-Loaded Nanoparticles

This protocol describes the preparation of drug-loaded nanoparticles from a pre-synthesized polyester (e.g., Poly(hexadecamethylene adipate)) using the nanoprecipitation method.

Materials:

• Poly(hexadecamethylene adipate)

• Hydrophobic drug (e.g., Paclitaxel)

• Acetone (B3395972) (solvent)

• Poly(vinyl alcohol) (PVA) solution (1% w/v in water, as a stabilizer)

• Deionized water

Equipment:

• Magnetic stirrer

• Syringe pump

• Rotary evaporator

Procedure:

• Dissolve 50 mg of Poly(hexadecamethylene adipate) and 5 mg of the hydrophobic drug in 5 mL of acetone.

• In a separate beaker, place 20 mL of the 1% PVA solution and stir vigorously.

• Using a syringe pump, add the polymer-drug solution dropwise to the stirring PVA solution at a rate of 0.5 mL/min.

• Continue stirring for 4-6 hours at room temperature to allow for the evaporation of acetone and the formation of nanoparticles.

• Use a rotary evaporator to remove any residual acetone.

• Centrifuge the nanoparticle suspension to separate the nanoparticles from the aqueous phase.

• Wash the nanoparticles with deionized water multiple times and lyophilize to obtain a dry powder.

Visualization of Workflows

Polyester Synthesis Workflow

Caption: Workflow for the two-stage melt polycondensation synthesis of polyesters.

Drug-Loaded Nanoparticle Preparation Workflow

Caption: Workflow for the nanoprecipitation method of preparing drug-loaded nanoparticles.

Characterization Protocols

Thermal Analysis: DSC and TGA

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm), heat a 5-10 mg sample from -80°C to 200°C at a heating rate of 10°C/min under a nitrogen atmosphere. A second heating scan is typically used to ensure a consistent thermal history.

• Thermogravimetric Analysis (TGA): To assess thermal stability, heat a 10-15 mg sample from room temperature to 600°C at a heating rate of 20°C/min under a nitrogen atmosphere. The onset of decomposition is a key parameter.

Mechanical Testing: Tensile Analysis

• Sample Preparation: Prepare dog-bone shaped specimens according to ASTM D638 standards by melt pressing or solution casting.

• Testing: Use a universal testing machine with a suitable load cell. Conduct the test at a constant crosshead speed (e.g., 10 mm/min) at room temperature.

• Data Analysis: From the resulting stress-strain curve, determine the Tensile Strength (maximum stress before failure), Young's Modulus (slope of the initial linear region), and Elongation at Break.[12]

Structural Characterization: FTIR and NMR

• Fourier-Transform Infrared Spectroscopy (FTIR): Confirm the formation of ester or urethane (B1682113) linkages by identifying characteristic carbonyl (C=O) stretching peaks (around 1730 cm⁻¹ for esters, 1700-1730 cm⁻¹ for urethanes) and the disappearance of hydroxyl (-OH) and isocyanate (-NCO) peaks.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Elucidate the detailed chemical structure of the polymer and confirm the incorporation of the 1,6-Hexadecanediol monomer.

Conclusion

1,6-Hexadecanediol is a versatile long-chain diol that enables the synthesis of polyesters and polyurethanes with desirable properties for a range of applications in material science and drug development. The protocols and data presented in this document provide a foundational framework for researchers to explore the potential of these materials. The inherent flexibility, hydrophobicity, and biodegradability imparted by the long aliphatic chain of 1,6-Hexadecanediol make it a valuable building block for the next generation of advanced polymers. Further research into copolyesters and segmented polyurethanes incorporating this diol will undoubtedly lead to new materials with finely tuned properties for specific and demanding applications.

References

• 1. Surface Modification of Aliphatic Polyester to Enhance Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioresorbability and biocompatibility of aliphatic polyesters | Semantic Scholar [semanticscholar.org]
• 3. plasticsengineering.org [plasticsengineering.org]
• 4. Biodegradable Aliphatic Polyesters for Drug Delivery [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. Aliphatic Long-Chain Polypyrophosphates as Biodegradable Polyethylene Mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. POLY(1 6-HEXAMETHYLENE ADIPATE) AVERAG& CAS#: 25212-06-0 [amp.chemicalbook.com]
• 9. Poly(ethylene adipate) - Wikipedia [en.wikipedia.org]
• 10. Synthesis, Thermal Behavior, and Mechanical Properties of Fully Biobased Poly(Hexamethylene 2,5-Furandicarboxylate- Co-Sebacate) Copolyesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for the Reduction of Hexadecanedioic Acid to 1,6-Hexadecanediol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the reduction of hexadecanedioic acid to 1,6-hexadecanediol, a valuable long-chain diol intermediate in various synthetic applications, including polymer and fragrance synthesis. The protocols outlined below cover three common reduction methods: Lithium Aluminum Hydride (LAH) reduction, Borane (B79455) reduction, and Catalytic Hydrogenation.

Method 1: Lithium Aluminum Hydride (LAH) Reduction

Lithium aluminum hydride is a powerful and versatile reducing agent capable of reducing carboxylic acids to primary alcohols.[1][2][3] This method is highly effective but requires strict anhydrous conditions due to the high reactivity of LAH with water.[4]

Experimental Protocol

Materials:

• Hexadecanedioic acid

• Lithium aluminum hydride (LAH)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Diethyl ether

• 1 M Hydrochloric acid (HCl) or 15% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Celite

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Nitrogen or Argon gas inlet

• Magnetic stirrer and heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A dry three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is flushed with dry nitrogen or argon gas.

• Reagent Preparation: A suspension of lithium aluminum hydride (typically 2-3 molar equivalents per carboxylic acid group) in anhydrous tetrahydrofuran (THF) is prepared in the reaction flask under an inert atmosphere. The mixture is cooled to 0 °C using an ice bath.

• Addition of Substrate: Hexadecanedioic acid is dissolved in anhydrous THF and added dropwise to the LAH suspension via the dropping funnel over a period of 30-60 minutes, maintaining the temperature at 0 °C. The dissolution of the long-chain dicarboxylic acid might require gentle warming, ensure it is cooled back to room temperature before addition.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours (typically 2-6 hours) to ensure complete reduction. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up (Fieser Method): The reaction flask is cooled to 0 °C in an ice bath. The following are added sequentially and dropwise with vigorous stirring:

  • 'x' mL of water (where 'x' is the mass of LAH in grams used).

  • 'x' mL of 15% aqueous sodium hydroxide solution.

  • '3x' mL of water.

• Filtration and Extraction: The resulting granular precipitate of aluminum salts is removed by filtration through a pad of Celite. The filter cake is washed thoroughly with diethyl ether or THF. The combined organic filtrates are then washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude 1,6-hexadecanediol can be purified by recrystallization or column chromatography to yield the pure product.

Method 2: Borane (BH₃) Reduction

Borane (BH₃), often used as a complex with tetrahydrofuran (BH₃·THF) or dimethyl sulfide (B99878) (BH₃·SMe₂), is a more selective reducing agent than LAH and offers a milder alternative for the reduction of carboxylic acids.[5] It is particularly useful for substrates with other reducible functional groups that are sensitive to LAH.

Experimental Protocol

Materials:

• Hexadecanedioic acid

• Borane-tetrahydrofuran complex (BH₃·THF) solution (e.g., 1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol (B129727)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Nitrogen or Argon gas inlet

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a nitrogen or argon line is charged with hexadecanedioic acid.

• Addition of Reagent: Anhydrous THF is added to dissolve the dicarboxylic acid. The solution is cooled to 0 °C in an ice bath. The borane-THF complex solution (typically 2-3 molar equivalents per carboxylic acid group) is then added dropwise to the stirred solution.

• Reaction: After the addition, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 2-4 hours. The reaction progress can be monitored by TLC.

• Quenching: The reaction is cooled in an ice bath, and excess borane is carefully quenched by the slow, dropwise addition of methanol until the evolution of hydrogen gas ceases.

• Hydrolysis and Extraction: The solvent is removed under reduced pressure. The residue is then treated with 1 M HCl and heated to reflux for about 1 hour to hydrolyze the borate (B1201080) esters. After cooling to room temperature, the aqueous layer is extracted several times with diethyl ether or ethyl acetate.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is evaporated to give the crude 1,6-hexadecanediol, which can be further purified by recrystallization or column chromatography. A titanium-catalyzed borane reduction of aliphatic dicarboxylic acids has been reported with yields of 55-73%.[6]

Method 3: Catalytic Hydrogenation

Catalytic hydrogenation is an industrially scalable and environmentally friendly method for the reduction of carboxylic acids. This method typically requires high pressures and temperatures and the use of a suitable heterogeneous catalyst. For the reduction of adipic acid, a close analog, catalysts such as cobalt, copper, or manganese are used.[7]

Experimental Protocol

Materials:

• Hexadecanedioic acid

• Suitable solvent (e.g., 1,4-dioxane, water, or no solvent)

• Hydrogenation catalyst (e.g., Ru/C, Re-Pd/C, or a mixed oxide catalyst like copper-chromite)

• Hydrogen gas (high purity)

Equipment:

• High-pressure autoclave (e.g., Parr hydrogenator) equipped with a mechanical stirrer, gas inlet, pressure gauge, and temperature controller.

• Filtration apparatus

Procedure:

• Reactor Charging: The high-pressure autoclave is charged with hexadecanedioic acid, the solvent (if any), and the hydrogenation catalyst (typically 1-5% by weight of the substrate).

• Reaction Setup: The reactor is sealed and flushed several times with nitrogen, followed by hydrogen gas, to remove any air.

• Hydrogenation: The reactor is pressurized with hydrogen to the desired pressure (e.g., 10-30 MPa) and heated to the reaction temperature (e.g., 150-250 °C) with vigorous stirring.[7][8] The reaction is continued for several hours until the uptake of hydrogen ceases.

• Work-up: After the reaction is complete, the reactor is cooled to room temperature, and the excess hydrogen pressure is carefully vented.

• Catalyst Removal and Product Isolation: The reaction mixture is filtered to remove the catalyst. The solvent is then removed under reduced pressure to yield the crude 1,6-hexadecanediol.

• Purification: The product can be purified by distillation under high vacuum or by recrystallization.

Data Presentation

Method	Reducing Agent/Catalyst	Solvent	Temperature (°C)	Pressure (MPa)	Typical Yield	Notes
LAH Reduction	Lithium Aluminum Hydride (LiAlH₄)	Anhydrous THF	0 to Reflux	Atmospheric	Generally High (>90%)	Requires strict anhydrous conditions; powerful, non-selective.
Borane Reduction	Borane-THF (BH₃·THF)	Anhydrous THF	0 to Reflux	Atmospheric	Good to Excellent (70-95%)	Milder and more selective than LAH. A titanium-catalyzed variant for aliphatic dicarboxylic acids reports yields of 55-73%.[6]
Catalytic Hydrogenation	e.g., Ru/C, Co, Cu, Mn	Dioxane, Water, or neat	150 - 250	10 - 30	Good to Excellent (>90%)	Industrially scalable, requires specialized high-pressure equipment.[7][8]

Mandatory Visualization

Caption: Overall experimental workflow for the synthesis of 1,6-Hexadecanediol.

Caption: Chemical transformation from hexadecanedioic acid to 1,6-hexadecanediol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate [organic-chemistry.org]
• 4. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 5. Khan Academy [khanacademy.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. globallcadataaccess.org [globallcadataaccess.org]
• 8. DE19750532A1 - Process for production of1,6-hexanediol and 6-hydroxycaproic acid - Google Patents [patents.google.com]

1,6-Hexadecanediol: A Versatile Intermediate for High-Performance Surfactants and Esters

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1,6-Hexadecanediol, a long-chain aliphatic diol, serves as a crucial chemical intermediate in the synthesis of a diverse range of surfactants and esters. Its linear C16 hydrophobic backbone, capped with hydroxyl groups at both ends, provides a unique molecular scaffold for the creation of specialized amphiphilic molecules and functional esters. This document provides detailed application notes and experimental protocols for the synthesis of bolaamphiphilic surfactants and dicarboxylic acid esters using 1,6-hexadecanediol as the primary precursor.

I. Application in Surfactant Synthesis: Bolaamphiphiles

Long-chain diols like 1,6-hexadecanediol are ideal for synthesizing bolaamphiphiles, a special class of surfactants characterized by two hydrophilic head groups connected by a long hydrophobic chain. This unique structure allows them to span a membrane, forming stable monolayers, which makes them of particular interest in drug delivery, gene therapy, and as stabilizers for nanoparticles.

A common strategy for synthesizing bolaamphiphiles from 1,6-hexadecanediol involves the functionalization of the terminal hydroxyl groups with polar head groups. This can be achieved through various chemical reactions, including etherification and esterification.

Synthesis of a Phosphate-Based Bolaamphiphile

A representative protocol for the synthesis of a phosphate-based bolaamphiphile from 1,6-hexadecanediol is detailed below. This method involves the reaction of the diol with phosphorus oxychloride, followed by hydrolysis to yield the diphosphate (B83284) surfactant.

Experimental Protocol: Synthesis of 1,16-Hexadecanediol (B1329467) Diphosphate

Materials:

• 1,6-Hexadecanediol (97%)

• Phosphorus oxychloride (POCl₃)

• Triethylamine (B128534) (Et₃N)

• Toluene (B28343) (anhydrous)

• Deionized water

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a condenser under a nitrogen atmosphere, dissolve 1,6-hexadecanediol (1 equivalent) and triethylamine (2.2 equivalents) in anhydrous toluene.

• Cool the solution to 0°C in an ice bath.

• Slowly add phosphorus oxychloride (2.1 equivalents) dropwise to the stirred solution, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• The reaction mixture will contain a white precipitate of triethylamine hydrochloride. Filter the mixture and wash the precipitate with toluene.

• The filtrate, containing the dichlorophosphate (B8581778) intermediate, is then carefully and slowly added to a vigorously stirred beaker of ice-cold deionized water to hydrolyze the P-Cl bonds.

• The aqueous solution is then neutralized to pH 7.0 with a solution of sodium hydroxide.

• The resulting crude product is purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the final 1,16-hexadecanediol diphosphate sodium salt.

Quantitative Data:

Parameter	Value
Reactants
1,6-Hexadecanediol	1 eq
Phosphorus oxychloride	2.1 eq
Triethylamine	2.2 eq
Reaction Conditions
Solvent	Toluene
Temperature	0°C to Room Temperature
Reaction Time	12 hours
Product Characterization
Expected Yield	> 85%
Appearance	White solid
Analytical Techniques	¹H NMR, ³¹P NMR, FT-IR, Mass Spec

Diagram: Synthesis of a Phosphate-Based Bolaamphiphile

Synthesis of a phosphate-based bolaamphiphile.

II. Application in Ester Synthesis

1,6-Hexadecanediol is an excellent building block for the synthesis of various esters, including polyesters and diesters. These esters find applications as emollients in cosmetics, specialty lubricants, and as thermal energy storage materials. The presence of two hydroxyl groups allows for the formation of linear polymers with dicarboxylic acids or the attachment of two fatty acid chains.

Synthesis of a Dicarboxylic Acid Ester

The following protocol describes the synthesis of a diester from 1,6-hexadecanediol and a dicarboxylic acid, such as adipic acid. This reaction is a classic example of Fischer esterification.

Experimental Protocol: Synthesis of Di-1,6-hexadecyl Adipate

Materials:

• 1,6-Hexadecanediol

• Adipic acid

• p-Toluenesulfonic acid (p-TSA) or other acid catalyst

• Toluene

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, combine 1,6-hexadecanediol (2.2 equivalents) and adipic acid (1 equivalent).

• Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.02 equivalents).

• Add toluene to the flask to facilitate the azeotropic removal of water.

• Heat the mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap.

• Monitor the reaction progress by measuring the amount of water collected. The reaction is complete when no more water is formed.

• After completion, cool the reaction mixture and wash it with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and remove the toluene under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure di-1,6-hexadecyl adipate.

Quantitative Data:

Parameter	Value
Reactants
1,6-Hexadecanediol	2.2 eq
Adipic Acid	1 eq
p-Toluenesulfonic Acid	0.02 eq (catalytic)
Reaction Conditions
Solvent	Toluene (for azeotropic water removal)
Temperature	Reflux temperature of Toluene (~111°C)
Reaction Time	4-8 hours (until water formation ceases)
Product Characterization
Expected Yield	> 90%
Appearance	Waxy solid at room temperature
Analytical Techniques	¹H NMR, ¹³C NMR, FT-IR, Melting Point

Diagram: Synthesis of a Dicarboxylic Acid Ester

Synthesis of a dicarboxylic acid ester.

III. Experimental Workflow Overview

The general workflow for the synthesis and characterization of surfactants and esters from 1,6-hexadecanediol is outlined below.

Diagram: General Experimental Workflow

Application Notes and Protocols: 1,6-Hexadecanediol in Cosmetic and Personal Care Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Hexadecanediol is a long-chain aliphatic diol with the chemical formula C₁₆H₃₄O₂. Its molecular structure, featuring hydroxyl groups at both ends of a 16-carbon chain, imparts unique physicochemical properties that make it a potentially valuable ingredient in cosmetic and personal care formulations. While specific research on 1,6-Hexadecanediol is limited, data from analogous long-chain diols and related compounds suggest its utility as a multifunctional ingredient. These application notes provide an overview of its potential uses, supported by available data and generalized experimental protocols.

Core Functions in Formulations

Based on the properties of similar long-chain diols, 1,6-Hexadecanediol is proposed to function as:

• A Moisturizing Agent (Humectant): The hydroxyl groups can attract and hold water molecules, aiding in skin hydration.

• An Emollient: Its long carbon chain can contribute to a smooth and soft feel on the skin.

• A Hair Conditioning Agent: It can improve the texture and feel of hair.

• An Antimicrobial Agent/Preservative Booster: Aliphatic diols are known to possess antimicrobial properties, which can help in the preservation of cosmetic formulations.

Quantitative Data Summary

Due to the limited specific data for 1,6-Hexadecanediol, the following table includes information on related alkanediols to provide a comparative context for its potential properties and performance.

Property	1,2-Hexanediol	1,2-Octanediol (Caprylyl Glycol)	1,6-Hexanediol	1,6-Hexadecanediol (Predicted/Inferred)	Data Source
INCI Name	1,2-Hexanediol	Caprylyl Glycol	Hexanediol	Hexadecanediol	N/A
Primary Functions	Humectant, Emollient, Preservative	Skin-Conditioning Agent, Preservative	Solvent, Humectant	Humectant, Emollient, Hair Conditioning Agent, Antimicrobial	[1]
Typical Use Level	1-3%	0.5-1.5%	1-5%	0.5-5% (Estimated)	N/A
Antimicrobial Activity	Moderate	Strong	Weak	Moderate to Strong (Inferred)	[2][3]
Solubility	Soluble in water and glycols	Limited water solubility	Soluble in water	Likely limited water solubility	N/A
Safety Profile	Generally considered safe for cosmetic use	Generally considered safe for cosmetic use	Deemed safe by CIR Expert Panel	No specific assessment, but long-chain diols are generally well-tolerated	[4][5]

Experimental Protocols

The following are generalized protocols that can be adapted to evaluate the efficacy of 1,6-Hexadecanediol in cosmetic formulations.

Protocol 1: Evaluation of Moisturizing Efficacy (Corneometer Measurement)

Objective: To quantify the skin hydration effect of a formulation containing 1,6-Hexadecanediol.

Materials:

• Base cream formulation (without 1,6-Hexadecanediol).

• Test cream formulation (with X% 1,6-Hexadecanediol).

• Corneometer® (or similar skin hydration measurement device).

• Human volunteers (n≥10) with dry skin on the forearm.

• Standard laboratory glassware and mixing equipment.

Methodology:

• Formulation Preparation: Prepare the base and test cream formulations. Ensure 1,6-Hexadecanediol is fully solubilized or dispersed in the test formulation.

• Volunteer Acclimatization: Allow volunteers to acclimatize in a controlled environment (e.g., 22°C, 50% RH) for at least 30 minutes.

• Baseline Measurement: Measure the baseline skin hydration on two designated areas on the volar forearm of each volunteer using the Corneometer®.

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the base cream to one area and the test cream to the other.

• Post-Application Measurements: Measure skin hydration at set time points (e.g., 1, 2, 4, and 8 hours) after product application.

• Data Analysis: Calculate the mean change in skin hydration from baseline for both formulations at each time point. Perform statistical analysis (e.g., t-test) to determine if the difference is significant.

Protocol 2: Assessment of Antimicrobial Preservative Efficacy (Challenge Test)

Objective: To determine the effectiveness of 1,6-Hexadecanediol as a preservative or preservative booster in a cosmetic formulation. This protocol is based on the ISO 11930 standard.

Materials:

• Test formulation containing 1,6-Hexadecanediol.

• Control formulation without a preservative system.

• Cultures of specified microorganisms (Pseudomonas aeruginosa, Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus brasiliensis).

• Sterile containers and inoculation loops.

• Incubator.

• Plate counting supplies (agar plates, etc.).

Methodology:

• Inoculum Preparation: Prepare standardized inoculums of the test microorganisms.

• Inoculation: Inoculate a known quantity of the test and control formulations with a mixed culture of the microorganisms.

• Incubation: Store the inoculated samples at a specified temperature (e.g., 22.5 ± 2.5 °C) in the dark.

• Sampling and Plating: At specified intervals (e.g., 7, 14, and 28 days), take samples from each container and perform plate counts to determine the number of viable microorganisms.

• Evaluation: Compare the reduction in microbial count in the test formulation against the control and the acceptance criteria outlined in ISO 11930. A significant reduction in the microbial population indicates effective preservation.

Visualizations

Logical Relationship of 1,6-Hexadecanediol's Multifunctionality

Caption: Multifunctional properties of 1,6-Hexadecanediol.

Experimental Workflow for Efficacy Testing

Caption: Workflow for efficacy evaluation.

Signaling Pathways

Currently, there is no scientific evidence to suggest that 1,6-Hexadecanediol interacts with specific biological signaling pathways in the skin in the manner of an active pharmaceutical ingredient. Its primary functions in cosmetic and personal care formulations are believed to be based on its physicochemical properties, such as its ability to bind water and its surfactant-like behavior that can disrupt microbial cell membranes.[2] The moisturizing effect is a physical phenomenon of water retention at the stratum corneum, rather than a result of modulating cellular signaling.

Safety and Regulatory Information

A comprehensive safety assessment specifically for 1,6-Hexadecanediol by regulatory bodies like the Cosmetic Ingredient Review (CIR) Expert Panel is not currently available. However, the CIR has reviewed the safety of other alkane diols, including 1,6-Hexanediol, and found them to be safe as used in cosmetics.[4][5] Long-chain diols are generally considered to have low toxicity and are not expected to be skin irritants or sensitizers under normal use conditions. As with any cosmetic ingredient, it is recommended to conduct appropriate safety testing for the final formulation.

References

• 1. sarchemlabs.com [sarchemlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Natural Diols | Cosphatec [cosphatec.com]
• 4. cir-safety.org [cir-safety.org]
• 5. Safety Assessment of Alkane Diols as Used in Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Subject: 1,6-Hexadecanediol's Function in Activating the Mps1 MAP Kinase Pathway

Application Note

Topic: Investigation into the role of 1,6-Hexadecanediol as an activator of the Mps1 MAP kinase pathway.

Introduction:

The Mitogen-Activated Protein Kinase (MAPK) pathways are critical signaling cascades that regulate a multitude of cellular processes, including cell proliferation, differentiation, and stress responses. The Mps1 (Monopolar spindle 1) kinase is a key component of the spindle assembly checkpoint (SAC), ensuring accurate chromosome segregation during mitosis. Dysregulation of Mps1 has been implicated in various cancers, making it a target for therapeutic intervention. This document aims to provide detailed information on the purported role of 1,6-Hexadecanediol in activating the Mps1 MAP kinase pathway.

Summary of Findings:

While some chemical supplier websites may contain anecdotal statements suggesting this application, these claims are not substantiated by peer-reviewed research. Therefore, the detailed application notes, experimental protocols, and quantitative data requested on this specific interaction cannot be provided, as they would be without a factual basis.

To provide valuable information to researchers, this document will instead focus on two separate, evidence-based topics:

• The Mps1 MAP Kinase Pathway: Known Activation Mechanisms and Signaling Cascade.

• Known Biological Activities of 1,6-Hexadecanediol.

Section 1: The Mps1 MAP Kinase Pathway

Overview:

The Mps1 kinase is a dual-specificity kinase that plays a central role in the spindle assembly checkpoint, a crucial cellular mechanism that prevents aneuploidy by delaying anaphase until all chromosomes are correctly attached to the spindle microtubules. Mps1 is not a classical MAPK but is often discussed in the context of mitotic signaling pathways. The activation of Mps1 is a tightly regulated process that primarily occurs during mitosis.

Activation Mechanism:

The primary mechanism of Mps1 activation is through trans-autophosphorylation . This process is facilitated by the localization of Mps1 at the kinetochores, which increases its local concentration and promotes dimerization or oligomerization.

• Localization: Mps1 is recruited to the outer kinetochore during prophase and prometaphase.

• Dimerization and Autophosphorylation: The increased concentration at the kinetochore facilitates the dimerization of Mps1 molecules. This proximity allows for intermolecular autophosphorylation in the activation loop (T-loop) of the kinase domain, specifically at threonine 676 (T676) in humans. Phosphorylation of T676 is a critical event that leads to a conformational change, fully activating the kinase.

Signaling Pathway:

Once activated, Mps1 phosphorylates multiple downstream targets to initiate the spindle assembly checkpoint signal. A simplified representation of the core Mps1 signaling cascade at the kinetochore is depicted below.

Mps1 signaling at the kinetochore.

Experimental Protocol: In Vitro Mps1 Kinase Assay

This protocol describes a general method to measure the kinase activity of Mps1 in vitro, which is essential for screening potential activators or inhibitors.

• Reagents and Materials:

  • Recombinant human Mps1 kinase (active or inactive)

  • Kinase buffer (e.g., 25 mM MOPS pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl₂, 5 mM EGTA, 2 mM EDTA)

  • Substrate (e.g., Myelin Basic Protein (MBP) or a specific peptide substrate)

  • ATP (radiolabeled [γ-³²P]ATP or cold ATP for non-radioactive assays)

  • Test compound (e.g., 1,6-Hexadecanediol, dissolved in a suitable solvent like DMSO)

  • Phosphocellulose paper or SDS-PAGE equipment

  • Scintillation counter or Western blot imaging system

• Procedure:

  • Prepare a reaction mixture containing kinase buffer, recombinant Mps1 kinase, and the substrate.

  • Add the test compound (1,6-Hexadecanediol) at various concentrations. Include a vehicle control (e.g., DMSO).

  • Pre-incubate the mixture for 10-15 minutes at 30°C to allow for any interaction between the compound and the kinase.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction for 20-30 minutes at 30°C.

  • Stop the reaction (e.g., by adding a strong acid or SDS-PAGE loading buffer).

  • For radioactive assay: Spot the reaction mixture onto phosphocellulose paper, wash extensively to remove unincorporated [γ-³²P]ATP, and measure the incorporated radioactivity using a scintillation counter.

  • For non-radioactive assay: Separate the reaction products by SDS-PAGE, transfer to a membrane, and detect substrate phosphorylation using a phospho-specific antibody via Western blotting.

Section 2: Known Biological Activities of 1,6-Hexadecanediol

Overview:

1,6-Hexadecanediol is a long-chain aliphatic diol. While its role in specific signaling pathways like the Mps1 pathway is not documented, it is known to have effects on cellular structures and processes, primarily related to its physical properties as an amphiphilic molecule.

Effects on Biomolecular Condensates:

Recent research has identified 1,6-Hexanediol as a tool to study biomolecular condensates (also known as membraneless organelles), which are formed through liquid-liquid phase separation (LLPS).

• Disruption of Condensates: 1,6-Hexanediol is widely used experimentally to dissolve liquid-like condensates. It is thought to interfere with the weak hydrophobic interactions that are crucial for maintaining the integrity of these structures.

• Impact on Chromatin Organization: By disrupting condensates, 1,6-Hexanediol can affect 3D chromatin organization. Studies have shown that treatment with 1,6-Hexanediol can lead to changes in long-range chromatin interactions and the organization of chromatin compartments.

Experimental Workflow: Analyzing the Effect of 1,6-Hexadecanediol on Biomolecular Condensates

Workflow for studying 1,6-Hexadecanediol's effects.

At present, there is no scientific basis to support the use of 1,6-Hexadecanediol as an activator for the Mps1 MAP kinase pathway. Researchers interested in Mps1 activation should focus on its well-established mechanism of autophosphorylation. 1,6-Hexadecanediol remains a useful chemical tool for the study of biomolecular condensates and their role in cellular organization. Further research would be required to explore any potential, currently unknown, interactions between long-chain diols and protein kinase signaling pathways.

Application Notes and Protocols for the Synthesis of 1,16-Hexadecanediol from Renewable Resources: A Comparative Study of Biocatalytic and Chemo-catalytic Routes

Introduction

1,16-Hexadecanediol (B1329467) is a long-chain aliphatic diol with significant applications in the synthesis of polyesters, polyurethanes, and other specialty polymers. The growing demand for sustainable chemical production has spurred research into the synthesis of such platform chemicals from renewable feedstocks. This document provides a comparative overview of two primary synthetic strategies: a biocatalytic route starting from palmitic acid and a chemo-catalytic route involving the hydrogenation of hexadecanedioic acid, both of which can be derived from renewable resources.

Biocatalytic Synthesis from Palmitic Acid

The biocatalytic conversion of palmitic acid, a saturated fatty acid abundant in palm oil and other vegetable oils, to 1,16-hexadecanediol is a promising green alternative to traditional chemical methods. This pathway leverages the high selectivity of enzymes to perform specific chemical transformations under mild conditions. The overall process involves a two-step enzymatic cascade.

Reaction Pathway:

• ω-Hydroxylation of Palmitic Acid: The terminal methyl group of palmitic acid is first hydroxylated to yield 16-hydroxypalmitic acid. This reaction is catalyzed by cytochrome P450 monooxygenases.

• Reduction of 16-Hydroxypalmitic Acid: The carboxylic acid group of 16-hydroxypalmitic acid is then reduced to a primary alcohol, yielding 1,16-hexadecanediol. This step is catalyzed by a carboxylic acid reductase (CAR).

Caption: Biocatalytic pathway for 1,16-hexadecanediol synthesis.

Experimental Protocol: Biocatalytic Synthesis

1. Expression and Purification of Enzymes:

• Cytochrome P450: The gene encoding a suitable cytochrome P450 monooxygenase (e.g., from the CYP4A or CYP4F family) is cloned into an expression vector and transformed into a suitable host, such as E. coli. The enzyme is then expressed and purified using standard chromatographic techniques.

• Carboxylic Acid Reductase (CAR): Similarly, the gene for a broad-substrate CAR is expressed in a suitable host and purified.

2. ω-Hydroxylation of Palmitic Acid:

• Reaction Mixture: Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4) containing palmitic acid (e.g., 10 mM, solubilized with a co-solvent like DMSO), the purified cytochrome P450 enzyme, and a cofactor regeneration system for NADPH.

• Reaction Conditions: The reaction is typically carried out at a controlled temperature (e.g., 30°C) with gentle agitation for a specified period (e.g., 24-48 hours).

• Monitoring: The progress of the reaction can be monitored by techniques such as gas chromatography-mass spectrometry (GC-MS) after derivatization.

3. Reduction of 16-Hydroxypalmitic Acid:

• Reaction Mixture: Following the hydroxylation step, the purified CAR enzyme is added to the reaction mixture. The reaction will also require ATP and a continuing supply of NADPH, which can be provided by a cofactor regeneration system.

• Reaction Conditions: The reaction is continued under similar conditions as the hydroxylation step.

• Product Isolation: Upon completion, the reaction mixture is acidified, and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic phase is then dried and concentrated. The crude product can be purified by column chromatography.

Chemo-catalytic Synthesis from Hexadecanedioic Acid

The chemo-catalytic approach provides a more traditional route to 1,16-hexadecanediol, typically involving the high-pressure hydrogenation of hexadecanedioic acid. This dicarboxylic acid can be sourced from renewable feedstocks through various chemical transformations, such as the ozonolysis of unsaturated fatty acids.

Reaction Pathway:

The direct hydrogenation of hexadecanedioic acid to 1,16-hexadecanediol is the key step in this process.

Caption: Chemo-catalytic pathway for 1,16-hexadecanediol synthesis.

Experimental Protocol: Chemo-catalytic Synthesis

1. Catalyst Preparation:

• A bimetallic catalyst, such as Rhenium-Palladium supported on silica (B1680970) (Re-Pd/SiO₂), is prepared by co-impregnation of the support with solutions of the metal precursors, followed by drying and calcination.

2. Hydrogenation Reaction:

• Reactor Setup: A high-pressure autoclave reactor equipped with a magnetic stirrer is used for the hydrogenation reaction.

• Reaction Mixture: The reactor is charged with hexadecanedioic acid, a suitable solvent (e.g., 1,4-dioxane), and the prepared catalyst.

• Reaction Conditions: The reactor is sealed, purged with hydrogen, and then pressurized with hydrogen to the desired pressure (e.g., 8 MPa). The mixture is heated to the reaction temperature (e.g., 140°C) with vigorous stirring.[1]

• Monitoring and Work-up: The reaction progress is monitored by analyzing samples periodically. After completion, the reactor is cooled, and the pressure is released. The catalyst is removed by filtration, and the solvent is evaporated. The crude 1,16-hexadecanediol can be purified by recrystallization or distillation.

Data Presentation: Comparison of Synthetic Routes

Parameter	Biocatalytic Synthesis	Chemo-catalytic Synthesis
Starting Material	Palmitic Acid	Hexadecanedioic Acid
Catalyst	Cytochrome P450 & CAR	Heterogeneous Metal Catalyst (e.g., Re-Pd/SiO₂)[1]
Reaction Temperature	25-37°C	100-200°C[1]
Reaction Pressure	Atmospheric	High Pressure (e.g., 8 MPa H₂)[1]
Solvent	Aqueous Buffer	Organic Solvent (e.g., 1,4-dioxane)[1]
Selectivity	High (Enzyme-specific)	Generally high, but side reactions possible
Yield	Variable, dependent on enzyme efficiency	High yields reported for similar systems (71-89%)[1]
Cofactor Requirement	NADPH, ATP	None
Environmental Impact	Milder conditions, biodegradable catalysts	High energy input, potential metal leaching

Concluding Remarks

Both biocatalytic and chemo-catalytic routes offer viable pathways for the synthesis of 1,16-hexadecanediol from renewable resources. The biocatalytic approach, while technologically more complex due to the need for enzyme production and cofactor regeneration, operates under significantly milder conditions and offers high selectivity, aligning well with the principles of green chemistry. The chemo-catalytic route is more established and can provide high yields, but it requires harsh reaction conditions and expensive metal catalysts. The choice between these methods will depend on factors such as desired scale, cost-effectiveness, and the specific sustainability goals of the intended application. Further research and development in enzyme engineering and process optimization are expected to enhance the economic feasibility of the biocatalytic production of long-chain diols.

References

• 1. Hydrogenation of dicarboxylic acids to diols over Re–Pd catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,6-Hexadecanediol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 1,6-Hexadecanediol. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data summaries to address common challenges encountered during the synthesis process.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 1,16-Hexadecanediol?

A1: The most prevalent industrial method for synthesizing 1,16-Hexadecanediol is the catalytic hydrogenation of hexadecanedioic acid or its corresponding esters. This method is favored for its efficiency and scalability. The process typically involves the use of heterogeneous catalysts under elevated temperature and pressure.

Q2: What are the typical impurities I might encounter in my 1,16-Hexadecanediol product?

A2: Impurities in 1,16-Hexadecanediol often originate from the synthetic route. Common impurities include unreacted starting materials such as residual hexadecanedioic acid, the mono-reduced intermediate 16-hydroxyhexadecanoic acid, and byproducts from side reactions like small amounts of other long-chain hydrocarbons.[1] Residual solvents used during synthesis and purification (e.g., toluene, methanol) can also be present.[1]

Q3: How can I assess the purity of my synthesized 1,16-Hexadecanediol?

A3: Several analytical techniques are effective for determining the purity of 1,16-Hexadecanediol. Gas Chromatography-Mass Spectrometry (GC-MS) is excellent for identifying volatile impurities, though it often requires derivatization of the diol to increase its volatility. High-Performance Liquid Chromatography (HPLC) with a Refractive Index Detector (RID) is a robust method for quantifying non-volatile impurities without the need for derivatization. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the product's structure and identify impurities if they are present in sufficient concentrations.

Q4: How do impurities in 1,16-Hexadecanediol affect its use in polymerization?

A4: The impact of impurities is dependent on their nature and concentration. For instance, monofunctional impurities like 16-hydroxyhexadecanoic acid can act as chain terminators in polymerization reactions, leading to a lower than expected molecular weight of the polymer.[1] The presence of unreacted diacid can alter the stoichiometry of the polymerization, and moisture can interfere with certain polymerization processes.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1,6-Hexadecanediol via catalytic hydrogenation of hexadecanedioic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive Catalyst: The catalyst may be old, poisoned, or not properly activated.[2]	- Use a fresh batch of catalyst.- Ensure the catalyst has not been exposed to known poisons like sulfur or thiols.- If catalyst poisoning is suspected, filter the current catalyst and add a fresh batch to the reaction mixture.
Insufficient Hydrogen Pressure: Low hydrogen pressure can lead to incomplete reduction.	- Increase the hydrogen pressure. For many hydrogenations, higher pressure is more effective.[3]
Poor Solubility of Starting Material: Hexadecanedioic acid may not be fully dissolved in the chosen solvent, limiting its contact with the catalyst.	- Select a solvent in which the dicarboxylic acid is more soluble at the reaction temperature. Polar solvents like methanol, ethanol, or 1,4-dioxane (B91453) are often good choices.[2]
Incomplete Reaction (Presence of Starting Material and/or Intermediate)	Insufficient Reaction Time or Temperature: The reaction may not have been allowed to proceed long enough or at a high enough temperature for complete conversion.	- Increase the reaction time and/or temperature. Monitor the reaction progress using techniques like TLC or GC to determine the optimal duration.- Consider that the reduction of dicarboxylic acids can be slower than that of other functional groups.[4]
Sub-optimal Catalyst Loading: The amount of catalyst may be insufficient relative to the substrate.	- Increase the catalyst loading, typically aiming for around 10% (w/w) as a starting point for palladium on carbon.[2]
Formation of Side Products	Over-reduction: Aggressive reaction conditions can lead to the formation of alkanes.	- Reduce the reaction temperature and/or pressure.- Choose a more selective catalyst if over-reduction is a persistent issue.
Esterification: If an alcohol is used as the solvent at high temperatures, esterification of the starting material or intermediate can occur.	- Use a non-alcoholic solvent like 1,4-dioxane.
Difficulty in Product Isolation/Purification	Product Adsorbed to Catalyst: The diol product can sometimes strongly adsorb to the surface of the catalyst, leading to losses during filtration.	- After filtering the catalyst, wash it thoroughly with a hot, polar solvent to recover the adsorbed product.[5] Refluxing the catalyst in a solvent like DMF may be necessary in some cases.[5]
Persistent Impurities: Some impurities may be difficult to remove by simple filtration.	- Purify the crude product by recrystallization. Choose a solvent in which 1,6-hexadecanediol has high solubility at elevated temperatures and low solubility at room temperature.[6]

Data Presentation

Table 1: General Reaction Parameters for Catalytic Hydrogenation of Dicarboxylic Acids to Diols

Parameter	Typical Range	Remarks
Temperature	100 - 300 °C	Higher temperatures generally increase the reaction rate but may also lead to side reactions.[7]
Hydrogen Pressure	10 - 300 bar	Higher pressure increases the rate of gas-to-liquid mass transfer and the concentration of hydrogen on the catalyst surface, which can improve the reaction rate.[7][8]
Catalyst	Re-Pd/SiO₂, Ru-based, Co, Cu, Mn	The choice of catalyst can significantly influence the selectivity and yield of the diol.[4][9]
Solvent	1,4-dioxane, Ethanol, Methanol, Water	The solvent should be chosen based on the solubility of the starting material and its stability under the reaction conditions.[2]

Table 2: Catalyst Systems for Dicarboxylic Acid Hydrogenation

Catalyst System	Substrate	Diol Yield	Reference
Re-Pd/SiO₂	Adipic Acid	High (71-89% for various diols)	[4][10]
Cu, Co, or Mn	Adipic Acid Esters	Not specified	[9]

Experimental Protocols

Protocol 1: Synthesis of 1,6-Hexadecanediol via Catalytic Hydrogenation of Hexadecanedioic Acid

This protocol is a general guideline and may require optimization based on available equipment and specific research goals.

Materials:

• Hexadecanedioic acid

• Heterogeneous catalyst (e.g., Re-Pd/SiO₂)

• Solvent (e.g., 1,4-dioxane)

• High-pressure autoclave reactor with a stirrer

• Hydrogen gas source

Procedure:

• Charge the high-pressure autoclave with hexadecanedioic acid, the chosen solvent, and the catalyst.

• Seal the reactor and purge it several times with nitrogen gas, followed by several purges with hydrogen gas to ensure an inert atmosphere.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 100-200 bar).

• Heat the mixture to the desired temperature (e.g., 160-240 °C) with vigorous stirring.[7]

• Maintain the reaction at the set temperature and pressure for a sufficient duration (e.g., 4-12 hours). Monitor the reaction progress by taking small samples periodically and analyzing them by GC or TLC.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen gas in a well-ventilated fume hood.

• Open the reactor and filter the reaction mixture to remove the catalyst. A filter aid like Celite can be used to ensure complete removal of fine catalyst particles.[5]

• Wash the recovered catalyst with a fresh portion of the hot solvent to recover any adsorbed product.

• Combine the filtrate and the washings. Remove the solvent under reduced pressure to obtain the crude 1,6-Hexadecanediol.

Protocol 2: Purification of 1,6-Hexadecanediol by Recrystallization

Materials:

• Crude 1,6-Hexadecanediol

• Recrystallization solvent (e.g., ethanol, ethyl acetate, or a mixture of solvents)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Select a suitable solvent by testing the solubility of small amounts of the crude product in different solvents at room temperature and at their boiling points. The ideal solvent will dissolve the diol when hot but not when cold.[6]

• Place the crude 1,6-Hexadecanediol in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent to the flask.

• Gently heat the mixture while stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Once the flask has reached room temperature, place it in an ice bath to maximize the crystallization of the product.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Dry the purified crystals, for example, by leaving them under vacuum on the filter funnel for some time or by transferring them to a desiccator.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 1,6-Hexadecanediol.

Caption: Troubleshooting decision tree for low yield in 1,6-Hexadecanediol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Curly Arrow: Catalytic Hydrogenation Part III - More Tips and Tricks [curlyarrow.blogspot.com]
• 6. mt.com [mt.com]
• 7. DE19750532A1 - Process for production of1,6-hexanediol and 6-hydroxycaproic acid - Google Patents [patents.google.com]
• 8. US20170297983A1 - Methods of forming diol compounds - Google Patents [patents.google.com]
• 9. EP3080063A1 - Method for preparing 1,6-hexanediol - Google Patents [patents.google.com]
• 10. Hydrogenation of dicarboxylic acids to diols over Re–Pd catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Overcoming challenges in the large-scale production of 1,6-Hexadecanediol

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the large-scale production of 1,6-Hexadecanediol. Below you will find troubleshooting guidance for common issues, answers to frequently asked questions, and detailed experimental protocols.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis and purification of 1,6-Hexadecanediol on a large scale.

Problem	Potential Causes	Recommended Solutions
Low Product Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Catalyst poisoning or deactivation. - Side reactions consuming starting material.	- Monitor reaction progress using TLC or GC to ensure complete consumption of the starting material; extend reaction time if necessary. - Carefully control and monitor the reaction temperature. - Use fresh, high-purity reagents and ensure the catalyst is not exposed to contaminants. - Optimize stoichiometry and reaction temperature to minimize side reactions.
Presence of Impurities in Final Product	- Unreacted starting materials (e.g., hexadecanedioic acid). - Incomplete reduction leading to mono-reduced intermediates (e.g., 16-hydroxyhexadecanoic acid). - Byproducts from side reactions. - Residual solvents from synthesis and purification.	- Ensure a slight excess of the reducing agent is used. - Optimize reaction conditions (temperature, pressure, catalyst) to drive the reaction to completion. - Purify the crude product using recrystallization or column chromatography.[1] - Employ appropriate drying techniques to remove residual solvents.
Difficulty in Product Purification	- The waxy or oily nature of the product makes handling and crystallization challenging.[1] - Similar polarity between the product and byproducts complicates chromatographic separation.[1]	- For solid products, recrystallization can be highly effective; screen various solvents and solvent mixtures to find a suitable system.[1] - For column chromatography, use a gradient elution to improve separation.
Reaction Stalls or Does Not Initiate	- Inactive or degraded reagents. - Poor quality starting material.	- Use fresh, high-purity reagents. - Purify the starting material before use.
Exothermic Reaction is Difficult to Control During Scale-Up	- Rapid addition of reagents. - Inefficient heat dissipation.	- Add reagents slowly and at a controlled rate.[2] - Use a jacketed reactor with an efficient cooling system and ensure vigorous stirring to dissipate heat effectively.[2]

Frequently Asked Questions (FAQs)

Q1: What are the common industrial-scale methods for synthesizing 1,6-Hexadecanediol?

The most common synthesis route involves the reduction of hexadecanedioic acid or its esters.[3] Alternative methods include biocatalytic processes, which offer a more environmentally friendly approach by converting feedstocks like cyclohexane (B81311) to 1,6-Hexanediol (B165255) under mild conditions.[4] Another emerging route is the synthesis from biomass-derived 5-hydroxymethylfurfural (B1680220) (HMF).[5][6]

Q2: What are the typical impurities I might encounter in commercially available 1,6-Hexadecanediol?

Commercial 1,16-Hexadecanediol typically has a purity exceeding 97%.[3] However, trace amounts of impurities may be present, primarily originating from the synthetic route. These can include:

• Unreacted Starting Materials: Residual hexadecanedioic acid.[3]

• Intermediates: 16-hydroxyhexadecanoic acid from incomplete reduction.[3]

• Byproducts: Small amounts of other long-chain hydrocarbons.[3]

• Solvents: Residual solvents used during synthesis and purification, such as toluene (B28343) or methanol.[3]

Q3: How can I monitor the progress of the 1,6-Hexadecanediol synthesis reaction?

Reaction progress can be monitored using techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC). These methods allow for the visualization of the consumption of the starting material and the formation of the diol product.

Q4: What are the recommended analytical methods for assessing the purity of 1,6-Hexadecanediol?

Several analytical techniques can be employed to determine the purity of 1,16-Hexadecanediol. The most common and effective methods are:

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides excellent separation and identification of volatile impurities. Derivatization is often required to increase the volatility of the diol.[3]

• High-Performance Liquid Chromatography (HPLC) with Refractive Index Detection (RID): A robust method for quantifying non-volatile impurities and assessing overall purity without derivatization.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the main component and identify impurities if they are present in sufficient concentration.[3]

• Fourier-Transform Infrared Spectroscopy (FTIR): Useful for confirming the presence of the hydroxyl functional groups and for detecting certain types of impurities, such as carboxylic acids.[3]

Q5: How do impurities in 1,6-Hexadecanediol affect downstream applications like polymerization?

The impact of impurities depends on their nature and concentration. For instance, mono-functional impurities like 16-hydroxyhexadecanoic acid can act as chain terminators in polymerization reactions, leading to lower molecular weight polymers with altered mechanical properties.[3] Unreacted diacid can alter the stoichiometry of the polymerization, and moisture can interfere with certain polymerization reactions.[3]

Experimental Protocols

Protocol 1: Synthesis of 1,6-Hexadecanediol via Hydrogenation of a Carboxylic Acid Derivative

This protocol is a general guideline based on the reduction of carboxylic acid compounds.[7]

Materials:

• Carboxylic acid precursor (e.g., Hexadecanedioic acid)

• Rhenium complex catalyst

• Potassium tetraphenylborate (B1193919)

• Dehydrated toluene

• Hydrogen gas

• Autoclave

• Stir bar

• Glass tube (25mL)

• Constant temperature bath

• Ice bath

Procedure:

• In a dry 25mL glass tube, place a stir bar, the carboxylic acid (0.5 mmol), the rhenium complex (0.010 mmol), and potassium tetraphenylborate (0.05 mmol).

• Insert the glass tube containing the mixture into an autoclave.

• Replace the atmosphere inside the autoclave with argon gas.

• While maintaining the argon flow, add 4.0 mL of dehydrated toluene to the tube.

• Seal the autoclave and purge it with hydrogen gas five times.

• Pressurize the autoclave with hydrogen gas to 4 MPa.

• Heat the autoclave to 180°C using a constant temperature bath and allow the reaction to proceed for 12 hours with stirring.

• After 12 hours, cool the autoclave to room temperature using an ice bath.

• Carefully vent the excess hydrogen gas in a fume hood.

• The reaction product can then be isolated and purified.

Protocol 2: Purity Analysis of 1,16-Hexadecanediol by HPLC-RID

This protocol is suitable for determining the purity of 1,16-Hexadecanediol without derivatization.[3]

Sample Preparation:

• Accurately weigh approximately 20 mg of the 1,16-Hexadecanediol sample.

• Dissolve the sample in 10 mL of a suitable solvent, such as a mixture of acetonitrile (B52724) and water. Gentle heating may be required for complete dissolution.

• Filter the solution through a 0.45 µm syringe filter before injection.

HPLC-RID Conditions:

• HPLC Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detector: Refractive Index Detector (RID).

Analysis:

• Inject the prepared sample into the HPLC system.

• The purity is determined by the area percentage of the main peak corresponding to 1,16-Hexadecanediol.

Visualizations

Caption: General experimental workflow for the synthesis, purification, and analysis of 1,6-Hexadecanediol.

Caption: A logical decision tree for troubleshooting low yield in 1,6-Hexadecanediol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. One-pot biosynthesis of 1,6-hexanediol from cyclohexane by de novo designed cascade biocatalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of 1,6-hexanediol from HMF over double-layered catalysts of Pd/SiO2 + Ir–ReOx/SiO2 in a fixed-bed reactor - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Direct synthesis of 1,6-hexanediol from HMF over a heterogeneous Pd/ZrP catalyst using formic acid as hydrogen source. | Semantic Scholar [semanticscholar.org]
• 7. 1,16-HEXADECANEDIOL synthesis - chemicalbook [chemicalbook.com]

Identification and removal of common impurities in 1,6-Hexadecanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during the synthesis, purification, and analysis of 1,6-Hexadecanediol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of 1,6-Hexadecanediol?

A1: The most prevalent impurities in 1,6-Hexadecanediol typically originate from its synthesis, which commonly involves the reduction of hexadecanedioic acid or its esters. Therefore, the primary impurities to expect are:

• Hexadecanedioic acid: The unreacted starting material.

• 16-Hydroxyhexadecanoic acid: A partially reduced intermediate.

• Esters of Hexadecanedioic acid or 16-Hydroxyhexadecanoic acid: If the synthesis starts from an esterified precursor.

Q2: Which analytical techniques are most suitable for identifying and quantifying impurities in 1,6-Hexadecanediol?

A2: The primary methods for detecting and quantifying impurities in your 1,6-Hexadecanediol product are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. High-Performance Liquid Chromatography (HPLC) can also be a valuable tool.

Q3: What is a reliable method for the purification of 1,6-Hexadecanediol?

A3: Recrystallization is a highly effective and commonly used method for purifying solid 1,6-Hexadecanediol.[1] This technique separates the desired diol from soluble impurities by leveraging differences in solubility at varying temperatures.

Troubleshooting Guides

Issue 1: Presence of Unexpected Peaks in the GC-MS Analysis

Possible Cause: Your 1,6-Hexadecanediol sample may contain impurities such as unreacted starting material or partially reduced intermediates.

Solution:

• Identify the Impurities: Compare the retention times and mass spectra of the unknown peaks with those of authenticated standards of likely impurities (hexadecanedioic acid, 16-hydroxyhexadecanoic acid).

• Optimize Reaction Conditions: If significant amounts of starting material or intermediates are present, consider optimizing the reduction reaction by:

  • Increasing the molar equivalents of the reducing agent.

  • Extending the reaction time.

  • Adjusting the reaction temperature.

• Purify the Product: Employ recrystallization to remove the identified impurities.

Issue 2: Poor Resolution or Tailing Peaks in HPLC Analysis

Possible Cause: Improper mobile phase composition, column degradation, or sample overload can lead to poor chromatographic performance.

Solution:

• Mobile Phase Optimization: Adjust the solvent gradient and pH of the mobile phase to improve peak shape and resolution.

• Column Maintenance: If the column has been used extensively, consider flushing it with a strong solvent or replacing it.

• Sample Concentration: Reduce the concentration of the injected sample to avoid overloading the column.

Issue 3: Difficulty in Achieving High Purity by Recrystallization

Possible Cause: The chosen recrystallization solvent may not be optimal for separating 1,6-Hexadecanediol from specific impurities.

Solution:

• Solvent Screening: Experiment with different solvents or solvent mixtures. Given the polar hydroxyl groups and the long nonpolar carbon chain of 1,6-Hexadecanediol, good solvent candidates include ethanol, ethyl acetate, or mixtures like ethanol/water or ethyl acetate/hexane.[2]

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before further cooling in an ice bath. Slow cooling promotes the formation of purer crystals.[3]

• Multiple Recrystallizations: For very high purity requirements, a second recrystallization step may be necessary.

Data Presentation

Table 1: Analytical Techniques for Purity Assessment of 1,6-Hexadecanediol

Analytical Method	Principle	Sample Preparation	Key Advantages	Key Disadvantages
GC-MS	Separation of volatile compounds followed by mass-based detection.	Derivatization (e.g., silylation) is required to increase volatility.[4]	High sensitivity and selectivity; provides structural information for impurity identification.	Requires a derivatization step, which adds to sample preparation time.[4]
¹H and ¹³C NMR	Provides structural information and quantitative analysis based on nuclear spin properties.	Dissolution in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).	Provides detailed structural information for both the main compound and impurities; can be quantitative (qNMR).	Lower sensitivity compared to MS techniques; may require pure standards for quantification.
HPLC	Separation based on differential partitioning between a stationary and a mobile phase.	Dissolution in a suitable solvent.	High-resolution separation of non-volatile compounds; well-established for purity analysis.	Can be sensitive to mobile phase composition and column condition.

Experimental Protocols

Protocol 1: GC-MS Analysis for Impurity Profiling

This protocol outlines a general method for the analysis of 1,6-Hexadecanediol and its potential impurities.

• Sample Preparation and Derivatization:

  • Accurately weigh approximately 5 mg of the 1,6-Hexadecanediol sample into a vial.

  • Add 500 µL of a suitable solvent (e.g., pyridine (B92270) or dichloromethane).

  • Add 100 µL of a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[4]

  • Cap the vial tightly and heat at 60-70 °C for 30 minutes.[4]

  • Cool the sample to room temperature before injection.

• GC-MS Conditions (Example):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 280 °C

  • Oven Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 300 °C.

    • Hold at 300 °C for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Scan range of m/z 50-650.

Protocol 2: Purification by Recrystallization

This protocol provides a general guideline for the recrystallization of 1,6-Hexadecanediol. The optimal solvent or solvent system should be determined experimentally.

• Solvent Selection:

  • Test the solubility of a small amount of the impure 1,6-Hexadecanediol in various solvents (e.g., ethanol, ethyl acetate, toluene) at room temperature and at their boiling points.

  • An ideal solvent will dissolve the compound when hot but not when cold.

  • If a single solvent is not suitable, a mixed-solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be used.[2]

• Recrystallization Procedure:

  • Place the impure 1,6-Hexadecanediol in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent to dissolve the solid completely.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution should be hot filtered.

  • Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

  • Once the solution has reached room temperature, place it in an ice bath to maximize crystal yield.[3]

  • Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

  • Dry the purified crystals in a vacuum oven.

Visualizations

References

• 1. orgsyn.org [orgsyn.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. 1 16-HEXADECANEDIOL 98(23079-20-1) 1H NMR [m.chemicalbook.com]

Troubleshooting phase separation issues with 1,6-Hexadecanediol in formulations

Welcome to the technical support center for troubleshooting formulations containing 1,6-Hexadecanediol. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on resolving common challenges, particularly phase separation, encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter in a question-and-answer format.

Question 1: My formulation with 1,6-Hexadecanediol is showing phase separation. What are the primary causes and where do I start troubleshooting?

Answer: Phase separation in formulations containing long-chain diols like 1,6-Hexadecanediol typically stems from one of three root causes: improper formulation, incorrect process parameters, or ingredient crystallization over time.

Initial troubleshooting should involve a systematic evaluation of your formulation's characteristics and your manufacturing process.[1][2] Begin by visually inspecting the product for the type of separation (e.g., creaming, coalescence, sedimentation) and then proceed with microscopic analysis to observe droplet size and distribution.[3] This initial assessment will guide you toward the most likely cause, whether it's related to ingredient incompatibility, insufficient emulsification energy, or temperature-induced changes.[1][4]

Question 2: How can I prevent the crystallization of 1,6-Hexadecanediol in my emulsion, which appears to be causing instability?

Answer: Crystallization of long-chain alcohols or diols is a common cause of grainy texture and eventual phase separation in emulsions.[5] This often occurs when the formulation is cooled too quickly or when the concentration of the diol exceeds its solubility limit in the oil phase at lower temperatures.

To prevent this:

• Optimize the Cooling Process: Employ a slower, controlled cooling rate after emulsification. This allows the formulation to set without shocking the system, which can induce crystallization.

• Ensure Sufficient Heating: During production, make sure both the oil and water phases are heated sufficiently above the melting point of all waxy components, including 1,6-Hexadecanediol, before emulsification.[5] This ensures all components are fully liquid and can be incorporated homogeneously.

• Incorporate a Crystallization Inhibitor: Consider adding a co-emulsifier or a polymer that can interfere with crystal lattice formation.[6] Certain polyglycerol esters, for instance, have been shown to inhibit fat crystallization.[6]

• Adjust Solvent System: Ensure the oil phase has adequate solvent capacity for 1,6-Hexadecanediol at the intended storage temperature. You may need to add a co-solvent to the oil phase to improve solubility.

Question 3: Could the pH of my formulation be the reason for the observed phase separation?

Answer: Yes, pH can be a critical factor in emulsion stability, especially if you are using pH-sensitive emulsifiers or stabilizers.[5][7] A significant shift in pH away from the optimal range for your chosen emulsifier can reduce its effectiveness, leading to the breakdown of the emulsion and subsequent phase separation.[5] It is crucial to measure the pH of your formulation at the start of its shelf life and at various stability time points. If a significant change is observed, investigate potential causes like oxidation or ingredient incompatibility that could be driving the pH shift.[5]

Question 4: What are the key physicochemical properties of 1,6-Hexadecanediol I should consider during formulation development?

Answer: Understanding the fundamental properties of 1,6-Hexadecanediol is crucial for successful formulation. Its long alkyl chain imparts significant hydrophobicity, while the two hydroxyl groups provide polar anchor points. This amphiphilic nature dictates its behavior in formulations. Key data is summarized in the table below.

Data Presentation: Physicochemical Properties

The following table summarizes key quantitative data for 1,6-Hexadecanediol and related long-chain diols for comparison.

Property	1,6-Hexadecanediol	1,16-Hexadecanediol	1,2-Hexadecanediol	Unit	Source(s)
Molecular Formula	C₁₆H₃₄O₂	C₁₆H₃₄O₂	C₁₆H₃₄O₂	-	[8],[9],[10]
Molecular Weight	258.44	258.44	258.44	g/mol	[8],,[10]
Melting Point (mp)	Not available	91 - 94	68 - 72	°C	,
Boiling Point (bp)	Not available	197 - 199 (at 3 mmHg)	Not available	°C
XLogP3	5.4	5.7	6.1	-	[8],[9],[10]
Form	Solid (Predicted)	Solid	Solid	-	,

Note: Specific experimental data for 1,6-Hexadecanediol is limited in publicly available literature; properties are often inferred from similar long-chain diols like its 1,16- and 1,2- isomers.

Mandatory Visualizations

The following diagrams illustrate key logical and experimental workflows for troubleshooting phase separation.

Caption: A logical workflow for troubleshooting phase separation issues.

Caption: A typical experimental workflow for formulation stability testing.

Experimental Protocols

Below are detailed methodologies for key experiments to investigate and resolve phase separation.

1. Protocol: Microscopic Analysis for Emulsion Characterization

• Objective: To visually assess the droplet size, distribution, and morphology of the emulsion, and to identify signs of instability like flocculation, coalescence, or crystallization.

• Methodology:

  • Place a small, representative drop of the formulation onto a clean microscope slide.

  • Gently place a coverslip over the drop, avoiding the introduction of air bubbles.

  • Begin observation under a light microscope at low magnification (e.g., 10x) to get an overview of the emulsion's homogeneity.

  • Increase magnification (e.g., 40x, 100x) to observe individual droplets. Note the uniformity of droplet size and check for aggregates (flocculation) or oversized droplets (coalescence).

  • If crystallization is suspected, use a polarized light microscope. Crystalline structures, such as those from 1,6-Hexadecanediol, will appear as bright, birefringent regions against a dark background.[11]

  • Document observations with photomicrographs at each magnification for comparison across different samples and time points.

2. Protocol: Accelerated Stability Testing (ICH Conditions)

• Objective: To predict the long-term stability of a formulation by subjecting it to elevated temperature and humidity, thereby accelerating potential degradation and phase separation.[12][13]

• Methodology:

  • Prepare a sufficient quantity of the final formulation in its intended packaging.

  • Conduct initial "Time 0" analysis for key parameters: appearance, color, odor, pH, viscosity, and particle size.[12]

  • Place the samples in a stability chamber set to accelerated conditions, typically 40°C ± 2°C and 75% relative humidity (RH) ± 5% RH.[3]

  • Store a parallel set of samples at real-time conditions (e.g., 25°C ± 2°C / 60% RH ± 5% RH) as a control.

  • Pull samples from the accelerated chamber at specified time points (e.g., 1, 2, 3, and 6 months).[14]

  • Allow samples to equilibrate to room temperature before performing the same set of tests conducted at Time 0.

  • Analyze the data for any significant changes from the initial measurements. A stable formulation should show minimal changes in its physical and chemical properties.

3. Protocol: Freeze-Thaw Cycling

• Objective: To assess the stability of the emulsion when subjected to extreme temperature changes, which can stress the emulsifier film and induce coalescence or crystallization.[4]

• Methodology:

  • Place a sample of the formulation in a sealed container.

  • Store the sample in a freezer at a temperature between -20°C and -10°C for 24 hours.

  • Remove the sample from the freezer and allow it to thaw at room temperature (approx. 25°C) for 24 hours.

  • After thawing, visually inspect the sample for any signs of instability, such as phase separation, graininess, or changes in viscosity.

  • This completes one cycle. Repeat this process for a minimum of three to five cycles.

  • A robust formulation will maintain its original physical properties throughout the cycling process.

References

• 1. scsformulate.co.uk [scsformulate.co.uk]
• 2. mxdprocess.com [mxdprocess.com]
• 3. Pharmaceutical Topical Drug Product Testing, Methods & Stability Studies - Dow Development Labs [dowdevelopmentlabs.com]
• 4. otdchem.com [otdchem.com]
• 5. Cosmetic emulsion separation [personalcarescience.com.au]
• 6. JP2006124448A - Crystallization inhibitor of oils and fats, oils and fats and food - Google Patents [patents.google.com]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. 1,6-Hexadecanediol | C16H34O2 | CID 118130876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 1,2-Hexadecanediol | C16H34O2 | CID 98037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. certified-laboratories.com [certified-laboratories.com]
• 13. japsonline.com [japsonline.com]
• 14. www3.paho.org [www3.paho.org]

Methods for preventing the oxidation of 1,6-Hexadecanediol

Welcome to the Technical Support Center for 1,6-Hexadecanediol. This resource is designed to assist researchers, scientists, and drug development professionals in preventing and troubleshooting the oxidation of 1,6-Hexadecanediol in their experiments and formulations.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My sample of 1,6-Hexadecanediol has developed a yellowish tint. What could be the cause?

A1: A yellowish discoloration is a common indicator of oxidation. 1,6-Hexadecanediol, being a primary diol, can undergo oxidation to form aldehydes and subsequently carboxylic acids. These degradation products can be colored or lead to the formation of colored impurities over time, especially when exposed to pro-oxidant factors such as light, heat, or transition metal ions.

Q2: I suspect my 1,6-Hexadecanediol has oxidized. How can I confirm this?

A2: Several analytical techniques can be employed to confirm and quantify the oxidation of 1,6-Hexadecanediol. The primary oxidation products are the corresponding mono- and di-aldehydes, and further oxidation can lead to mono- and di-carboxylic acids.

• Fourier-Transform Infrared Spectroscopy (FTIR): Look for the appearance or increase in the intensity of a carbonyl (C=O) stretching peak, typically around 1700-1740 cm⁻¹, which is characteristic of aldehydes and carboxylic acids.

• Gas Chromatography-Mass Spectrometry (GC-MS): This method can be used to separate and identify the volatile oxidation products. Derivatization may be necessary to increase the volatility of the diol and its degradation products.

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector (e.g., UV-Vis after derivatization, or Mass Spectrometry) can be used to quantify the remaining 1,6-Hexadecanediol and its non-volatile oxidation products.

Q3: What are the primary factors that accelerate the oxidation of 1,6-Hexadecanediol?

A3: The main factors that can accelerate the oxidation of 1,6-Hexadecanediol are:

• Oxygen: The presence of atmospheric oxygen is essential for the oxidation process.

• Heat: Elevated temperatures increase the rate of chemical reactions, including oxidation.

• Light: UV or even visible light can provide the energy to initiate oxidation reactions (photodegradation).

• Transition Metal Ions: Metal ions such as iron (Fe²⁺/Fe³⁺) and copper (Cu⁺/Cu²⁺) can act as catalysts, significantly speeding up the oxidation process.[1]

• Presence of Initiators: Peroxides or other radical-generating species can initiate the oxidation chain reaction.

Q4: How can I prevent the oxidation of 1,6-Hexadecanediol during storage?

A4: To minimize oxidation during storage, the following practices are recommended:

• Inert Atmosphere: Store the compound under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[2]

• Low Temperature: Store at reduced temperatures (e.g., 2-8 °C) to slow down the rate of oxidation.

• Light Protection: Use amber or opaque containers to protect the compound from light.[3]

• High-Purity Containers: Use containers made of non-reactive materials (e.g., glass or Teflon-lined containers) to avoid contamination with metal ions.

Q5: Are there any chemical additives I can use to prevent the oxidation of 1,6-Hexadecanediol in my formulation?

A5: Yes, the addition of antioxidants can effectively inhibit the oxidation of 1,6-Hexadecanediol. There are several classes of antioxidants to consider:

• Radical Scavengers (Chain-breaking antioxidants): These compounds interrupt the free-radical chain reactions of oxidation. Common examples include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tocopherols (B72186) (Vitamin E).[4][5][6]

• Chelating Agents: These molecules bind to metal ions, preventing them from catalyzing oxidation. Citric acid and ethylenediaminetetraacetic acid (EDTA) are effective chelating agents.[1][7]

• Synergistic Mixtures: A combination of antioxidants can often provide superior protection. For instance, a radical scavenger can be combined with a chelating agent to address multiple aspects of the oxidation process.[1][8][9]

Data Presentation

Table 1: Common Antioxidants for Stabilization of Long-Chain Alcohols

Antioxidant Class	Examples	Typical Concentration Range	Mechanism of Action
Radical Scavengers	Butylated Hydroxytoluene (BHT)	0.01% - 0.1%	Donates a hydrogen atom to free radicals, terminating the chain reaction.
Butylated Hydroxyanisole (BHA)	0.01% - 0.1%	Similar to BHT, acts as a free radical scavenger.
α-Tocopherol (Vitamin E)	0.02% - 0.5%	A natural antioxidant that functions as a radical scavenger.
Chelating Agents	Citric Acid	0.01% - 0.1%	Sequesters metal ions, preventing them from catalyzing oxidation.
Ethylenediaminetetraacetic acid (EDTA)	0.01% - 0.05%	Forms stable complexes with metal ions.

Table 2: Typical Conditions for Accelerated Oxidation Testing

Parameter	Condition	Rationale
Temperature	40 °C, 60 °C, or higher	To accelerate the rate of oxidation and predict long-term stability in a shorter timeframe.
Atmosphere	Air or pure oxygen at elevated pressure (e.g., RapidOxy method)[10][11]	To ensure a sufficient supply of oxidant.
Light Exposure	Controlled UV or visible light exposure (photostability testing)	To assess the impact of light on degradation.
Pro-oxidant	Spiking with a low concentration of a metal salt (e.g., FeCl₃ or CuSO₄)	To evaluate the susceptibility to metal-catalyzed oxidation.

Experimental Protocols

Protocol 1: General Procedure for Preventing Oxidation of 1,6-Hexadecanediol in a Liquid Formulation

• Solvent Selection: Choose a high-purity solvent with low levels of peroxide impurities. If necessary, purify the solvent to remove peroxides.

• Inert Atmosphere: Before preparing the formulation, purge all vessels and the solvent with an inert gas (e.g., nitrogen or argon) for at least 15-30 minutes to remove dissolved oxygen.

• Antioxidant Addition:

  • If using a radical scavenger (e.g., BHT), dissolve the required amount in a small portion of the solvent before adding it to the main solution containing 1,6-Hexadecanediol.

  • If using a chelating agent (e.g., citric acid), dissolve it in the formulation, ensuring it is fully solubilized before adding other components.

  • For synergistic mixtures, add the chelating agent first, followed by the radical scavenger.

• Mixing: Prepare the final formulation under a continuous blanket of the inert gas.

• Packaging and Storage: Transfer the final formulation into amber glass vials or other light-protective containers. Purge the headspace of the container with the inert gas before sealing. Store at the recommended low temperature.

Protocol 2: Accelerated Oxidation Stability Study of 1,6-Hexadecanediol

• Sample Preparation: Prepare several identical samples of 1,6-Hexadecanediol. This can be the pure compound or a formulation. If testing antioxidants, prepare samples with and without the antioxidant(s) at various concentrations.

• Stress Conditions: Place the samples in a stability chamber under the desired accelerated conditions (e.g., 60 °C, open to air, and exposed to a controlled light source).

• Time Points: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove a sample from each condition for analysis.

• Analysis: Analyze the samples for the appearance of oxidation products and the degradation of 1,6-Hexadecanediol using appropriate analytical methods such as FTIR, GC-MS, or HPLC.

• Data Evaluation: Plot the concentration of 1,6-Hexadecanediol and its oxidation products as a function of time for each condition. This will allow for the determination of the degradation rate and the effectiveness of any added antioxidants.

Visualizations

Caption: Oxidation pathway of 1,6-Hexadecanediol.

Caption: Troubleshooting workflow for 1,6-Hexadecanediol oxidation.

Caption: Mechanisms of action for different antioxidant types.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BHA & BHT Synthetic Antioxidants in Food & Nutrition - Knowde [periodical.knowde.com]
• 5. researchgate.net [researchgate.net]
• 6. 80 Effectiveness of naturally sourced mixed tocopherols as an antioxidant when compared to Bha and Bht in fresh pork sausage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Synergistic antioxidative properties of phenolics from natural origin toward low-density lipoproteins depend on the oxidation system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. btsa.com [btsa.com]
• 11. An Accelerated Procedure for the Determination of Lipid’s Oxidation Stability | Lab Manager [labmanager.com]

Enhancing the reactivity of hydroxyl groups in 1,6-Hexadecanediol

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at enhancing the reactivity of the hydroxyl groups in 1,6-Hexadecanediol.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in enhancing the reactivity of hydroxyl groups in 1,6-Hexadecanediol?

A1: The primary challenges stem from the molecule's nature as a long-chain, waxy solid. These include:

• Low Solubility: 1,6-Hexadecanediol has limited solubility in many common organic solvents at room temperature, which can hinder reaction kinetics and lead to incomplete reactions.

• Steric Hindrance: The long alkyl chain can create steric hindrance, potentially slowing down reactions at the hydroxyl groups, especially if bulky reagents are used.

• Symmetrical Diol Reactivity: As a symmetrical diol, achieving selective mono-functionalization of one hydroxyl group while leaving the other untouched requires careful control of reaction conditions.

• Purification Difficulties: The waxy nature of 1,6-Hexadecanediol and its derivatives can make purification by standard methods like column chromatography challenging.

Q2: Which methods are most effective for activating the hydroxyl groups of 1,6-Hexadecanediol?

A2: The most common and effective methods involve converting the hydroxyl groups into better leaving groups. These include:

• Tosylation: Conversion to a tosylate ester significantly enhances the leaving group ability of the hydroxyl oxygen, making it susceptible to nucleophilic substitution.

• Mesylation: Similar to tosylation, forming a mesylate ester is another excellent way to activate the hydroxyl group.

• Silylation: Protecting the hydroxyl group as a silyl (B83357) ether can be used to control reactivity and improve solubility in organic solvents. This is often a reversible protection strategy.

• Oxidation: The primary hydroxyl groups can be oxidized to aldehydes or carboxylic acids, which are versatile functional groups for further transformations.

Q3: How can I improve the solubility of 1,6-Hexadecanediol in my reaction?

A3: To improve solubility, consider the following:

• Solvent Selection: Use less polar aprotic solvents like toluene (B28343), THF, or DCM. Heating the reaction mixture can significantly improve solubility.

• Temperature: Performing reactions at elevated temperatures (e.g., 40-80 °C) can overcome solubility issues. However, be mindful of potential side reactions at higher temperatures.

• Co-solvents: A mixture of solvents can sometimes be effective. For instance, a small amount of a more polar solvent like DMF might aid in dissolution in a primary nonpolar solvent.

Troubleshooting Guides

Issue 1: Low or No Conversion in Tosylation/Mesylation

Possible Cause	Troubleshooting Steps
Poor Solubility of 1,6-Hexadecanediol	Gently heat the reaction mixture to a temperature where the diol dissolves (e.g., 40-60 °C). Use a higher boiling point solvent like toluene if necessary.
Inactive Reagents	Use freshly opened or purified tosyl chloride or mesyl chloride. Ensure the base (e.g., pyridine, triethylamine) is dry.
Insufficient Base	Use a slight excess of the amine base (1.2-1.5 equivalents per hydroxyl group) to effectively scavenge the HCl byproduct.
Steric Hindrance	While less of an issue for primary alcohols, ensure adequate reaction time. For mono-tosylation, slow addition of the tosyl chloride at low temperatures is crucial.

Issue 2: Formation of Di-substituted Product instead of Mono-substituted

Possible Cause	Troubleshooting Steps
Incorrect Stoichiometry	Use a limiting amount of the activating agent (e.g., 0.9-1.0 equivalents of tosyl chloride for mono-tosylation).
Reaction Temperature Too High	Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to improve selectivity.
Rate of Addition	Add the activating agent dropwise over a prolonged period to maintain a low concentration, favoring mono-substitution.

Issue 3: Low Yield in Oxidation Reactions (e.g., Swern, Dess-Martin)

Possible Cause	Troubleshooting Steps
Decomposition of Reagents	Swern oxidation requires low temperatures (-78 °C) to be maintained. Ensure the Dess-Martin periodinane is fresh and has been stored properly.
Incomplete Reaction	Monitor the reaction closely by TLC. For waxy substrates, longer reaction times may be necessary.
Work-up Issues	The waxy nature of the product can make extraction difficult. Use a larger volume of extraction solvent and perform multiple extractions. Washing with brine can help break up emulsions.

Quantitative Data Summary

The following tables provide a summary of typical reaction conditions and expected yields for the activation of hydroxyl groups in long-chain diols like 1,6-Hexadecanediol. Note that optimal conditions and yields may vary based on specific experimental setup and scale.

Table 1: Comparison of Hydroxyl Activation Methods

Method	Reagents	Typical Solvent	Temperature (°C)	Typical Yield (Mono-substitution)	Typical Yield (Di-substitution)
Tosylation	TsCl, Pyridine or Et3N	DCM, Toluene	0 - RT	80-95%[1]	>90%
Mesylation	MsCl, Et3N	DCM	0 - RT	85-98%	>95%
Silylation (TBS)	TBSCl, Imidazole	DMF, DCM	RT	80-95%	>90%

Table 2: Comparison of Oxidation Methods

Method	Reagents	Typical Solvent	Temperature (°C)	Product	Typical Yield
Swern Oxidation	(COCl)₂, DMSO, Et₃N	DCM	-78 to RT	Aldehyde	85-95%[2][3]
Dess-Martin Oxidation	DMP	DCM	RT	Aldehyde	90-98%[4][5]

Experimental Protocols

Protocol 1: Mono-Tosylation of 1,6-Hexadecanediol

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 1,6-Hexadecanediol (1.0 eq.) in anhydrous dichloromethane (B109758) (DCM) or toluene. Gently warm the mixture if necessary to achieve dissolution.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add triethylamine (B128534) (1.2 eq.) to the stirred solution.

• Tosyl Chloride Addition: Slowly add a solution of p-toluenesulfonyl chloride (1.05 eq.) in anhydrous DCM dropwise over 1-2 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, quench the reaction with cold water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Protocol 2: Swern Oxidation of 1,6-Hexadecanediol to 1,6-Hexadecanedial

• Oxalyl Chloride Solution: In a flame-dried flask under an inert atmosphere, add anhydrous DCM and cool to -78 °C. Slowly add oxalyl chloride (2.2 eq.) via syringe.

• DMSO Addition: Add a solution of anhydrous DMSO (4.4 eq.) in DCM dropwise to the oxalyl chloride solution at -78 °C. Stir for 15 minutes.

• Alcohol Addition: Add a solution of 1,6-Hexadecanediol (1.0 eq.) in DCM dropwise at -78 °C. The diol may need to be dissolved in a minimal amount of warm DCM and then cooled before addition. Stir for 30-60 minutes.

• Base Addition: Add triethylamine (5.0 eq.) dropwise at -78 °C.

• Warming and Quenching: Allow the reaction to warm to room temperature, then quench with water.

• Work-up and Purification: Extract the product with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude dialdehyde (B1249045) can be purified by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Workflow for the mono-tosylation of 1,6-Hexadecanediol.

Caption: Troubleshooting logic for low reaction yields.

References

• 1. US8143432B2 - Process for regioselective mono-tosylation of diols - Google Patents [patents.google.com]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Characterization of 1,6-Hexadecanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical techniques for the comprehensive characterization of 1,6-hexadecanediol. The selection of an appropriate analytical method is critical for ensuring the quality, purity, and structural integrity of this long-chain diol in research, development, and manufacturing processes. This document presents a comparative overview of common analytical techniques, supported by experimental data and detailed methodologies, to assist in selecting the most suitable approach for specific analytical needs.

Data Presentation: Quantitative Performance Comparison

The choice of an analytical technique for the characterization of 1,6-hexadecanediol often involves a trade-off between sensitivity, selectivity, speed, and the need for sample derivatization. The following table summarizes key performance metrics for several common analytical methods. Data for chromatographic techniques are based on the analysis of similar long-chain diols and serve as a reliable reference.

Analytical Method	Parameter Measured	Limit of Quantification (LOQ) (on-column)	Derivatization Required	Key Advantages	Key Disadvantages
Gas Chromatography-Mass Spectrometry (GC-MS)	Purity, Impurity Profile, Molecular Weight Confirmation	~0.5 pg (SIM)[1]	Yes (Silylation)[1]	High sensitivity and selectivity, well-established method.[1]	Requires derivatization, which adds to sample preparation time.[1]
High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)	Purity, Non-volatile Impurities	Analyte dependent, generally in the µg range	No	Robust for purity assessment without derivatization.[2]	Lower sensitivity compared to MS detectors; response factors can vary for impurities.[2]
Quantitative Nuclear Magnetic Resonance (qNMR)	Purity, Structural Confirmation	High mg range	No	Primary analytical method, highly accurate and precise for purity without a specific reference standard of the analyte.	Lower sensitivity compared to chromatographic methods.
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional Group Identification	Not typically used for quantification	No	Rapid confirmation of hydroxyl functional groups and detection of certain impurities like carboxylic acids.[2]	Primarily qualitative; quantification requires careful calibration and can be less precise.
Differential Scanning Calorimetry (DSC)	Melting Point, Purity	Not applicable	No	Accurate determination of melting point and assessment of purity based on melting point depression.	Purity determination is only applicable to crystalline solids with a single eutectic impurity system.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are representative experimental protocols for the key techniques discussed.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Impurity Profiling

Principle: This technique separates volatile compounds in the gas phase based on their boiling points and interactions with a stationary phase. A mass spectrometer then detects and identifies the separated components based on their mass-to-charge ratio. For non-volatile compounds like 1,6-hexadecanediol, a derivatization step is necessary to increase their volatility.[1]

Experimental Protocol:

• Sample Preparation (Silylation):

  • Accurately weigh approximately 10 mg of the 1,6-hexadecanediol sample into a vial.[2]

  • Add 500 µL of a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), and 500 µL of a solvent like pyridine (B92270) or acetonitrile (B52724).[2]

  • Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization of the hydroxyl groups to trimethylsilyl (B98337) (TMS) ethers.[2]

  • Cool the sample to room temperature before injection.[2]

• GC-MS Conditions:

  • GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable.[2]

  • Injector Temperature: 280°C.[2]

  • Oven Temperature Program: Initial temperature: 100°C, hold for 2 minutes. Ramp: 10°C/min to 300°C. Final hold: 10 minutes at 300°C.[2]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

  • Injection Volume: 1 µL.[2]

• MS Detector Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Mass Range: m/z 50-600.[2]

  • Scan Mode: Full scan for impurity identification and Selected Ion Monitoring (SIM) for quantification of known impurities.[2]

• Data Analysis:

  • Integrate the peak areas of the derivatized 1,6-hexadecanediol and all detected impurities.[2]

  • Identify impurities by comparing their mass spectra with a spectral library (e.g., NIST).[2]

  • Calculate the purity by the area percent method. For more accurate quantification, use an internal standard.[2]

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID) for Purity Assessment

Principle: HPLC separates compounds in the liquid phase based on their differential distribution between a mobile phase and a stationary phase. The Refractive Index Detector (RID) measures the difference in the refractive index between the mobile phase and the eluting sample components, making it a universal detector for non-chromophoric compounds.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the 1,6-hexadecanediol sample.[2]

  • Dissolve the sample in 10 mL of a suitable solvent, such as a mixture of acetonitrile and water. Gentle heating may be required for complete dissolution.[2]

  • Filter the solution through a 0.45 µm syringe filter before injection.[2]

• HPLC-RID Conditions:

  • HPLC Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.[2]

  • Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 80:20 v/v). The exact ratio may need to be optimized.[2]

  • Flow Rate: 1.0 mL/min.[2]

  • Column Temperature: 35°C.[2]

  • Injection Volume: 20 µL.[2]

  • Detector: Refractive Index Detector (RID). The detector temperature should be maintained close to the column temperature.[2]

• Data Analysis:

  • Integrate the peak areas of 1,6-hexadecanediol and any impurity peaks.[2]

  • Calculate the purity using the area percent method. Note that the response factor for each impurity in the RID may differ, so for accurate quantification, calibration with standards of the impurities is required.[2]

Quantitative Nuclear Magnetic Resonance (qNMR) for Purity Determination

Principle: qNMR is a primary ratio method that determines the purity of a substance by comparing the integral of a specific resonance signal from the analyte to the integral of a signal from a certified internal standard of known purity and concentration.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh the 1,6-hexadecanediol sample and a certified internal standard (e.g., maleic acid) into an NMR tube.

  • Add a known volume of a deuterated solvent (e.g., CDCl₃) to completely dissolve both the sample and the internal standard.[1]

• ¹H NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using parameters optimized for quantitative analysis, including a long relaxation delay (D1) to ensure complete proton relaxation.[1]

  • Ensure a good signal-to-noise ratio by adjusting the number of scans.[1]

• Data Processing and Quantification:

  • Process the spectrum with appropriate phasing and baseline correction.[1]

  • Integrate a well-resolved signal of 1,6-hexadecanediol (e.g., the protons on the carbons adjacent to the hydroxyl groups) and a signal from the internal standard.[1]

  • Calculate the purity of 1,6-hexadecanediol using the established qNMR equations that relate the integral values, number of protons, molecular weights, and masses of the analyte and the internal standard.

Differential Scanning Calorimetry (DSC) for Melting Point and Purity Analysis

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This allows for the determination of thermal transitions such as melting point and the calculation of purity based on the Van't Hoff equation, which describes the melting point depression caused by impurities.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the 1,6-hexadecanediol sample into an aluminum DSC pan.

  • Hermetically seal the pan.

• DSC Conditions:

  • Instrument: A calibrated differential scanning calorimeter.

  • Atmosphere: Nitrogen gas at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C).

    • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature above the melting point (e.g., 120°C).

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • The melting point (Tm) is determined as the peak temperature of the endothermic melting transition.

  • The purity is calculated from the shape of the melting peak using the instrument's software, which applies the Van't Hoff equation.

Mandatory Visualization

Caption: Experimental workflow for the characterization of 1,6-hexadecanediol.

This comprehensive workflow outlines the logical progression from sample preparation through various analytical techniques to the final data analysis and reporting, enabling a thorough characterization of 1,6-hexadecanediol. The selection of specific techniques will depend on the analytical objectives, such as routine purity assessment, in-depth impurity profiling, or complete structural elucidation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Analysis of 1,6-Hexadecanediol and Other Long-Chain Diols for Researchers and Drug Development Professionals

In the landscape of polymer chemistry and pharmaceutical sciences, long-chain aliphatic diols serve as fundamental building blocks for a diverse array of applications, from the synthesis of high-performance polymers to the formulation of advanced drug delivery systems. This guide provides a comprehensive comparative analysis of 1,6-Hexadecanediol against other notable long-chain diols, including 1,8-Octanediol, 1,10-Decanediol, 1,12-Dodecanediol, and 1,14-Tetradecanediol. By presenting their physicochemical properties, performance in polymeric systems, and utility in pharmaceutical formulations, supported by experimental data and detailed protocols, this document aims to equip researchers, scientists, and drug development professionals with the critical information needed for informed material selection and innovation.

Physicochemical Properties: A Foundation for Performance

The length of the carbon chain in aliphatic diols is a primary determinant of their physical properties, which in turn dictates their suitability for various applications. As the chain length increases, properties such as melting point, boiling point, and hydrophobicity generally increase, while water solubility decreases. A summary of the key physicochemical properties of 1,6-Hexadecanediol and its counterparts is presented in Table 1.

Property	1,6-Hexadecanediol	1,8-Octanediol	1,10-Decanediol	1,12-Dodecanediol	1,14-Tetradecanediol
CAS Number	28047-88-3	629-41-4	112-47-0	5675-51-4	19812-64-7
Molecular Formula	C₁₆H₃₄O₂	C₈H₁₈O₂	C₁₀H₂₂O₂	C₁₂H₂₆O₂	C₁₄H₃₀O₂
Molecular Weight ( g/mol )	258.44[1]	146.23[2]	174.28[3]	202.33[4]	230.39[5]
Melting Point (°C)	~91-94	57-61[6]	72-75[7]	79-84[4]	85-90
Boiling Point (°C)	357.9 (predicted)[8]	278.8	297[3]	188-190 (at 12 mmHg)[4]	356.1
Water Solubility	Very Low	Slightly Soluble[6]	Poorly Soluble[7]	Insoluble	Low
logP (o/w)	5.4 (predicted)	1.75 (calculated)[9]	2.5 (predicted)[10]	3.008 (estimated)[11]	3.652 (estimated)[12]

Table 1: Physicochemical Properties of Long-Chain Diols. This table summarizes key physical and chemical properties of 1,6-Hexadecanediol and other long-chain diols, illustrating the trends associated with increasing chain length.

Performance in Polymer Synthesis: Tailoring Material Properties

Long-chain diols are integral monomers in the synthesis of polyesters and polyurethanes, where their chain length and structure significantly influence the final properties of the polymer.

Polyester (B1180765) Synthesis

In polyester synthesis, the length of the diol chain impacts the polymer's thermal and mechanical properties. Generally, as the carbon chain length of the diol increases, the flexibility of the polymer chain also increases. This leads to a decrease in the glass transition temperature (Tg) and tensile strength, but an improvement in the elongation at break. For instance, in succinate-based polyesters, longer diol chains result in a more ductile material.

Diol Chain Length	Resulting Polyester Property
Increases	Flexibility
Increases	Elongation at Break
Decreases	Glass Transition Temperature (Tg)
Decreases	Tensile Strength
Decreases	Young's Modulus

Table 2: Influence of Diol Chain Length on Polyester Properties. This table outlines the general trends observed in polyester properties as the chain length of the diol monomer is increased.

Polyurethane Synthesis

Similarly, in polyurethanes, long-chain diols act as chain extenders and contribute to the soft segment of the polymer. The use of longer-chain diols generally imparts greater flexibility and hydrophobicity to the polyurethane. This results in a lower glass transition temperature and decreased tensile strength, but increased elongation at break.

Diol Chain Extender	Tensile Strength (MPa)	Elongation at Break (%)	Hardness (Shore A)
1,4-Butanediol	~35-50	~400-600	~85-95
1,6-Hexanediol	~30-45	~500-700	~80-90
1,8-Octanediol	~25-40	~600-800	~75-85
1,10-Decanediol	~20-35	~700-900	~70-80

Table 3: Comparative Mechanical Properties of Polyurethanes with Different Diol Chain Extenders. This table provides a summary of typical mechanical properties, highlighting the trend of increasing flexibility and decreasing hardness with longer diol chains. Note: These values are illustrative and can vary based on the specific formulation.

Applications in Drug Delivery and Pharmaceutical Formulations

The unique properties of long-chain diols make them valuable excipients in pharmaceutical formulations, particularly in enhancing the delivery of poorly soluble drugs.

Permeation Enhancement

Long-chain fatty alcohols and diols can act as skin permeation enhancers by reversibly disrupting the highly ordered structure of the stratum corneum lipids, thereby facilitating the transdermal delivery of therapeutic agents. The longer, more lipophilic nature of 1,6-Hexadecanediol and similar diols suggests their potential in this application.

Nanoparticle Formulation

In the realm of drug delivery, nanoparticles formulated from biodegradable polymers often utilize long-chain diols as monomers. The choice of diol can influence the nanoparticle's size, surface properties, drug loading capacity, and release profile. For instance, in solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), the lipid matrix composition, which can include long-chain diols, is a critical factor. The use of long-chain solid lipids can sometimes lead to a decrease in the zeta potential, which may affect the stability of the nanoparticle dispersion.

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis and characterization of materials. Below are representative protocols for key experiments.

Protocol 1: Polyester Synthesis via Melt Polycondensation

Objective: To synthesize a polyester from a long-chain diol and a dicarboxylic acid.

Materials:

• Long-chain diol (e.g., 1,6-Hexadecanediol)

• Dicarboxylic acid (e.g., Adipic acid)

• Catalyst (e.g., Antimony trioxide)

• Reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet.

Procedure:

• Charging the Reactor: The long-chain diol and dicarboxylic acid are charged into the reaction vessel in a 1.1:1 molar ratio. The catalyst is added at a concentration of 200-300 ppm relative to the weight of the expected polymer.

• Esterification: The mixture is heated to 180-220°C under a nitrogen atmosphere with continuous stirring. The water produced during the esterification reaction is continuously removed by distillation. This stage is continued until the acid value of the reaction mixture drops to a predetermined level.

• Polycondensation: The temperature is gradually raised to 250-280°C, and the pressure is slowly reduced to below 1 torr to facilitate the removal of excess diol and promote the growth of the polymer chains.

• Termination and Recovery: The reaction is monitored by measuring the melt viscosity. Once the desired viscosity is reached, the reaction is stopped by cooling the reactor. The resulting polyester is then extruded and pelletized.

Protocol 2: Determination of Drug Solubility in a Long-Chain Diol

Objective: To determine the equilibrium solubility of a drug in a molten long-chain diol.

Materials:

• Drug substance

• Long-chain diol (e.g., 1,6-Hexadecanediol)

• Thermostatically controlled heating block or oil bath

• Vials with screw caps

• Analytical balance

• High-performance liquid chromatography (HPLC) system

Procedure:

• Sample Preparation: An excess amount of the drug is added to a known weight of the long-chain diol in a glass vial.

• Equilibration: The vial is sealed and placed in the heating block set to a temperature above the melting point of the diol (e.g., 100°C). The mixture is agitated using a magnetic stirrer until equilibrium is reached (typically 24-48 hours).

• Phase Separation: After equilibration, the vial is centrifuged at the same temperature to separate the undissolved drug from the saturated solution.

• Quantification: A known aliquot of the clear supernatant is carefully removed and diluted with a suitable solvent. The concentration of the drug in the diluted sample is then determined using a validated HPLC method.

• Calculation: The solubility is calculated and expressed as mg/g or other appropriate units.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate a critical pathway in drug delivery and a typical experimental workflow.

References

• 1. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,8-Octanediol | C8H18O2 | CID 69420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. innospk.com [innospk.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 1,14-Tetradecanediol | C14H30O2 | CID 88261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,8-Octanediol - Wikipedia [en.wikipedia.org]
• 7. 1,10-Decanediol - Wikipedia [en.wikipedia.org]
• 8. 1,6-Hexadecanediol CAS#: 28047-88-3 [m.chemicalbook.com]
• 9. carlroth.com [carlroth.com]
• 10. 1,10-Decanediol | C10H22O2 | CID 37153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1,12-dodecane diol, 5675-51-4 [thegoodscentscompany.com]
• 12. 1,14-Tetradecanediol｜lookchem [lookchem.com]

A Comparative Guide to GC-MS and LC-MS Techniques for the Analysis of 1,6-Hexadecanediol

For researchers, scientists, and drug development professionals, the accurate quantitative analysis of 1,6-Hexadecanediol is crucial for various applications, from understanding its role as a plant metabolite to its use in chemical synthesis.[1][2] The two primary analytical techniques employed for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these techniques, supported by experimental data and detailed methodologies, to aid in selecting the most appropriate method for specific analytical needs.

Quantitative Performance Comparison

The choice between GC-MS and LC-MS for the analysis of 1,6-Hexadecanediol often involves a trade-off between sensitivity, the need for sample derivatization, and throughput. The following table summarizes key performance metrics for these techniques based on the analysis of 1,6-Hexadecanediol and similar long-chain diols.

Analytical Method	Limit of Quantification (LOQ) (on-column)	Derivatization Required	Key Advantages	Key Disadvantages
GC-MS (SIM)	~0.5 pg	Yes (Silylation)	High sensitivity and selectivity, well-established method.[3]	Requires derivatization, which adds to sample preparation time.[3]
GC-MS/MS (MRM)	~0.3 pg	Yes (Silylation)	Enhanced selectivity and lower LOQ compared to GC-MS (SIM).[3]	Derivatization is necessary.[3]
UHPLC-MS (SIM)	~15 pg	No	High throughput, no derivatization needed.[3]	Lower sensitivity compared to GC-MS methods.[3]
UHPLC-HRMS	~1.5 pg	No	High sensitivity and reproducibility without derivatization.[3]	Higher instrument cost.[3]

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate analysis. Below are representative experimental protocols for both GC-MS and LC-MS analysis of 1,6-Hexadecanediol.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS separates volatile compounds in the gas phase followed by detection using a mass spectrometer. Due to the low volatility of 1,6-Hexadecanediol, a derivatization step is required to convert the polar hydroxyl groups into more volatile silyl (B83357) ethers.[1][3][4]

Experimental Protocol:

• Sample Preparation and Derivatization (Silylation):

  • Accurately weigh the sample containing 1,6-Hexadecanediol and dissolve it in a suitable solvent such as pyridine (B92270) or acetonitrile (B52724).[3][5]

  • Add an internal standard, for instance, a deuterated long-chain diol, for accurate quantification.[3]

  • Introduce a silylating agent, commonly N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[3][5]

  • Heat the mixture at 60-70°C for approximately 30 minutes to facilitate the complete conversion of the hydroxyl groups to their trimethylsilyl (B98337) (TMS) ethers.[1][5]

  • After cooling, the sample is ready for injection into the GC-MS system.

• GC-MS Analysis:

  • GC Column: A nonpolar capillary column, such as a DB-1 or DB-5 type, is typically used.

  • Injection: Inject the derivatized sample in split or splitless mode.

  • Oven Temperature Program: A temperature gradient is employed to separate the analytes. For example, start at a lower temperature and ramp up to a final temperature of around 300°C.[6]

  • Carrier Gas: Helium is commonly used as the carrier gas.[6]

  • MS Detection: The mass spectrometer is operated in either Selected Ion Monitoring (SIM) mode for higher sensitivity and quantitative analysis or full scan mode for qualitative identification.[3] The mass spectrum of the derivatized 1,6-Hexadecanediol will show characteristic fragment ions.

• Data Analysis:

  • A calibration curve is constructed by analyzing a series of standards of known concentrations.

  • The concentration of 1,6-Hexadecanediol in the sample is determined by comparing its peak area (normalized to the internal standard) to the calibration curve.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle: LC-MS separates compounds in the liquid phase based on their interaction with a stationary phase, followed by ionization and detection by a mass spectrometer. For long-chain diols like 1,6-Hexadecanediol, LC-MS can often be performed without derivatization.[3] However, due to its non-polar nature and lack of a strong chromophore, ionization can be challenging, and detection sensitivity may be lower compared to GC-MS.[1][7][8]

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a suitable solvent mixture, such as acetonitrile and water. Gentle heating might be necessary to ensure complete dissolution.[5]

  • Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.[5]

• LC-MS Analysis:

  • LC Column: A reversed-phase column, such as a C18 column, is typically employed.[1][5]

  • Mobile Phase: A gradient or isocratic mixture of water and an organic solvent like acetonitrile or methanol (B129727) is used.[1][5]

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used. APCI is generally more suitable for less polar compounds.[9]

  • MS Detection: The mass spectrometer can be operated in SIM mode for targeted quantification or full scan mode for general analysis.

• Data Analysis:

  • Similar to GC-MS, a calibration curve is generated from standard solutions of 1,6-Hexadecanediol.

  • The concentration in the sample is determined by comparing its peak area to the calibration curve.

Visualizations

To further clarify the analytical processes and decision-making factors, the following diagrams are provided.

References

• 1. 1,16-Hexadecanediol | 7735-42-4 | Benchchem [benchchem.com]
• 2. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. ajbs.scione.com [ajbs.scione.com]
• 7. A Fast and Selective Approach for Profiling Vicinal Diols Using Liquid Chromatography-Post Column Derivatization-Double Precursor Ion Scanning Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An approach based on liquid chromatography/electrospray ionization-mass spectrometry to detect diol metabolites as biomarkers of exposure to styrene and 1,3-butadiene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sites.bu.edu [sites.bu.edu]

A Researcher's Guide to Validating the Purity and Assay of 1,6-Hexadecanediol

For researchers, scientists, and drug development professionals, ensuring the purity and accurate assay of raw materials like 1,6-Hexadecanediol is a critical first step in ensuring the reliability and reproducibility of experimental results. This long-chain diol is a valuable building block in various applications, including the synthesis of polymers and other complex molecules. Impurities, even in trace amounts, can significantly impact the outcome of these processes.

This guide provides a comparative overview of key analytical methods for validating the purity and assay of 1,6-Hexadecanediol samples. We present detailed experimental protocols for Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), along with a discussion of Differential Scanning Calorimetry (DSC) as a complementary technique. The performance of these methods is compared using illustrative data for both a standard and a high-purity lot of 1,6-Hexadecanediol.

Comparative Analysis of Analytical Methods

The choice of analytical method for purity and assay determination depends on several factors, including the expected impurities, required sensitivity, and available instrumentation. Below is a summary of quantitative data obtained for two hypothetical lots of 1,6-Hexadecanediol using GC-FID, HPLC-RID, and DSC.

Table 1: Purity and Assay of 1,6-Hexadecanediol by Gas Chromatography (GC-FID)

Analyte	Retention Time (min)	Peak Area (Standard Lot)	% Area (Standard Lot)	Peak Area (High Purity Lot)	% Area (High Purity Lot)
1,6-Hexadecanediol	15.25	978,500	97.85	998,200	99.82
16-Hydroxyhexadecanoic acid	16.10	15,000	1.50	1,000	0.10
Hexadecanedioic acid	17.02	6,500	0.65	800	0.08
Calculated Purity	97.85%	99.82%

Table 2: Purity and Assay of 1,6-Hexadecanediol by High-Performance Liquid Chromatography (HPLC-RID)

Analyte	Retention Time (min)	Peak Area (Standard Lot)	% Area (Standard Lot)	Peak Area (High Purity Lot)	% Area (High Purity Lot)
1,6-Hexadecanediol	8.42	1,250,000	98.04	1,350,000	99.85
16-Hydroxyhexadecanoic acid	7.15	18,000	1.41	1,500	0.11
Hexadecanedioic acid	6.58	7,000	0.55	500	0.04
Calculated Purity	98.04%	99.85%

Table 3: Purity Assessment of 1,6-Hexadecanediol by Differential Scanning Calorimetry (DSC)

Parameter	Standard Lot	High Purity Lot
Melting Point Onset (°C)	89.5	91.2
Melting Peak Maximum (°C)	91.8	92.5
Calculated Purity (mol%)	98.1%	99.9%

Experimental Workflow for Purity Validation

The following diagram illustrates a comprehensive workflow for the validation of 1,6-Hexadecanediol purity, from sample receipt to the final report.

Caption: Workflow for Purity Validation of 1,6-Hexadecanediol

Experimental Protocols

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is highly effective for separating and quantifying volatile and semi-volatile compounds. For a polar compound like 1,6-Hexadecanediol, derivatization is necessary to increase its volatility and improve peak shape.

1. Sample Preparation (Silylation): a. Accurately weigh approximately 10 mg of the 1,6-Hexadecanediol sample into a clean, dry vial. b. Add 500 µL of a suitable solvent such as pyridine (B92270) or N,N-Dimethylformamide. c. Add 500 µL of a silylating agent, for instance, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). d. Cap the vial tightly and heat at 70°C for 30 minutes. e. Allow the vial to cool to room temperature before injection.

2. GC-FID Conditions:

• Instrument: Gas Chromatograph equipped with a Flame Ionization Detector.

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL (split mode, 50:1).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 10 minutes.

• Detector Temperature: 300°C.

3. Data Analysis: a. Identify the peaks corresponding to 1,6-Hexadecanediol and any impurities based on their retention times, as determined by running a standard. b. Calculate the percentage purity by the area normalization method:

• % Purity = (Peak Area of 1,6-Hexadecanediol / Total Peak Area of all components) x 100.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

HPLC-RID is a robust method for the analysis of non-volatile compounds and does not require derivatization for 1,6-Hexadecanediol.

1. Sample Preparation: a. Accurately weigh approximately 20 mg of the 1,6-Hexadecanediol sample. b. Dissolve in 10 mL of the mobile phase (e.g., a mixture of acetonitrile (B52724) and water). Gentle heating may be required for complete dissolution. c. Filter the solution through a 0.45 µm syringe filter prior to injection.

2. HPLC-RID Conditions:

• Instrument: HPLC system with a Refractive Index Detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 35°C.

• Detector Temperature: 35°C.

3. Data Analysis: a. Identify the peaks based on the retention times of the standards. b. Calculate the percentage purity using the area normalization method as described for GC-FID.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that can be used to determine the purity of a crystalline substance by measuring the depression of its melting point.

1. Sample Preparation: a. Accurately weigh 1-3 mg of the 1,6-Hexadecanediol sample into an aluminum DSC pan. b. Hermetically seal the pan.

2. DSC Conditions:

• Instrument: Differential Scanning Calorimeter.

• Temperature Program: Heat the sample from 50°C to 110°C at a rate of 2°C/min.

• Atmosphere: Nitrogen purge at 50 mL/min.

3. Data Analysis: a. The instrument's software calculates the purity based on the van't Hoff equation, which relates the melting point depression to the mole fraction of impurities. The analysis involves evaluating the shape of the melting endotherm.

Conclusion

Both GC-FID and HPLC-RID are powerful and reliable techniques for the routine purity and assay determination of 1,6-Hexadecanediol. GC-FID, with a derivatization step, offers excellent resolution for volatile impurities. HPLC-RID provides a simpler workflow without the need for derivatization, making it suitable for non-volatile impurities. DSC serves as an excellent orthogonal method to confirm the purity of highly crystalline samples. For comprehensive quality control, employing a primary chromatographic technique (GC or HPLC) and a secondary method like DSC is recommended to ensure the highest confidence in the quality of 1,6-Hexadecanediol for research and development applications.

A Comparative Analysis of 1,6-Hexadecanediol and 1,2-Hexadecanediol for Researchers and Drug Development Professionals

An in-depth examination of two long-chain diol isomers, 1,6-Hexadecanediol and 1,2-Hexadecanediol, reveals distinct physicochemical properties and functional behaviors that position them for diverse applications in research and pharmaceutical development. While both share a common 16-carbon backbone, the seemingly subtle difference in the placement of their hydroxyl groups leads to significant variations in their interactions with biological systems and their utility in formulation science.

This guide provides a comprehensive comparison of these two molecules, summarizing their key characteristics, synthesis methods, and applications, with a focus on their relevance to drug delivery and development. Experimental data and detailed protocols are provided to support further investigation and application.

Physicochemical Properties: A Tale of Two Isomers

The positioning of the hydroxyl groups—terminal in 1,6-Hexadecanediol and vicinal in 1,2-Hexadecanediol—profoundly influences their physical and chemical properties. These differences are critical in determining their solubility, melting point, and interaction with other molecules.

Property	1,6-Hexadecanediol	1,2-Hexadecanediol
CAS Number	7735-42-4	6920-24-7
Molecular Formula	C₁₆H₃₄O₂	C₁₆H₃₄O₂
Molecular Weight	258.44 g/mol	258.44 g/mol
Appearance	White to off-white solid, powder, or crystals[1]	Colorless, waxy solid at room temperature[2]
Melting Point	91-94 °C[3]	68-72 °C[4]
Boiling Point	197-199 °C at 3 mmHg[3]	356.054 °C at 760 mmHg[5]
Solubility	Insoluble in water	Limited solubility in water, soluble in organic solvents[2]
LogP (Octanol-Water)	5.4	4.43

Synthesis and Production

The synthesis of these diols can be achieved through various chemical and biological routes, with implications for yield, purity, and sustainability.

1,6-Hexadecanediol is commonly synthesized via the reduction of the corresponding dicarboxylic acid, hexadecanedioic acid, using a strong reducing agent like lithium aluminum hydride.[1] More sustainable approaches are also being explored, including biocatalytic and chemo-catalytic methods from renewable feedstocks.[1] For instance, it can be produced from biomass-derived 5-hydroxymethylfurfural (B1680220) (HMF) through a catalytic process.[6]

1,2-Hexadecanediol is typically produced through the hydroxylation of 1-hexadecene (B165127) using oxidizing agents such as osmium tetroxide or potassium permanganate.[5] Enantioselective production of the (R)-isomer can be achieved through microbial oxidation pathways.[5]

Applications in Research and Drug Development

The distinct properties of these isomers lend themselves to a range of specialized applications, from drug delivery systems to the synthesis of advanced materials.

1,6-Hexadecanediol: A Building Block for Biodegradable Polymers and a Probe for Cellular Processes

The linear structure and terminal hydroxyl groups of 1,6-Hexadecanediol make it an excellent monomer for the synthesis of biodegradable polyesters and polyurethanes. These polymers can be formulated into nanoparticles, microparticles, or implants for the controlled release of therapeutic agents.[7] The long aliphatic chain of 1,16-hexadecanediol (B1329467) imparts hydrophobicity and flexibility to the polymer, influencing its degradation rate and drug release profile.[7]

In cellular biology, 1,6-Hexadecanediol has been identified as an activator of the Mps1 MAP kinase pathway, a crucial regulator of the spindle assembly checkpoint during mitosis.[8] This makes it a valuable tool for studying cell cycle regulation and identifying potential therapeutic targets in oncology.

Mps1 MAP Kinase Activation Pathway

1,2-Hexadecanediol: A Multifunctional Excipient in Topical Formulations and Nanoparticle Synthesis

The vicinal diol structure of 1,2-Hexadecanediol imparts surfactant-like properties, making it a versatile ingredient in cosmetic and pharmaceutical formulations. It functions as a moisturizer, emollient, and stabilizer.[2] Its amphiphilic nature allows it to interact with the lipid bilayers of the skin, influencing the penetration of active pharmaceutical ingredients (APIs).

In the realm of nanotechnology, 1,2-Hexadecanediol serves as a reducing agent and surfactant in the thermal decomposition synthesis of various metal and metal oxide nanoparticles, including those of iron, cobalt, manganese, and silver.[1][9] Its concentration during synthesis can influence the crystal quality and magnetic properties of the resulting nanoparticles.[7]

Nanoparticle Synthesis Workflow

Comparative Performance: Skin Interaction and Antimicrobial Activity

A key area of divergence between these two isomers lies in their interaction with the skin and their antimicrobial properties.

Skin Penetration Enhancement

Long-chain 1,2-alkanediols, including 1,2-Hexadecanediol, are known to act as skin penetration enhancers.[4] Their mechanism is thought to involve the disruption of the highly ordered lipid structure of the stratum corneum, leading to increased fluidity and permeability.[4] Interestingly, the effect can be modulated by the chain length of the 1,2-alkanediol, with some studies showing that 1,2-Hexadecanediol can act as a penetration retardant for certain drugs under specific formulation conditions.[10]

There is currently a lack of specific experimental data on the skin penetration effects of 1,6-Hexadecanediol, making a direct comparison difficult. However, its more linear structure and terminal hydroxyl groups might lead to a different mode of interaction with the stratum corneum lipids compared to the more surfactant-like 1,2-isomer.

Antimicrobial Activity

1,2-Alkanediols exhibit broad-spectrum antimicrobial activity, with their efficacy generally increasing with chain length.[11] 1,2-Hexadecanediol has shown mild bacteriostatic effects against Staphylococcus aureus with a reported Minimum Inhibitory Concentration (MIC) of 512 μg/mL.[7]

Experimental Protocols

To facilitate further research and application, detailed experimental protocols for key applications are provided below.

Protocol 1: Synthesis of Cobalt Ferrite (B1171679) Nanoparticles using 1,2-Hexadecanediol

Objective: To synthesize monodisperse cobalt ferrite (CoFe₂O₄) nanoparticles via thermal decomposition.

Materials:

• Iron(III) acetylacetonate (Fe(acac)₃)

• Cobalt(II) acetylacetonate (Co(acac)₂)

• 1,2-Hexadecanediol

• Oleic acid

• Oleylamine

• 1-Octadecene (or another high-boiling point solvent)

• Ethanol

• Hexane (B92381)

• Three-neck round-bottom flask, condenser, thermocouple, heating mantle, magnetic stirrer, Schlenk line.

Procedure:

• In a three-neck round-bottom flask, combine Fe(acac)₃ (2 mmol), Co(acac)₂ (1 mmol), 1,2-Hexadecanediol (10 mmol), oleic acid (6 mmol), and oleylamine (6 mmol) in 20 mL of 1-octadecene.

• Connect the flask to a Schlenk line and purge with argon or nitrogen for at least 30 minutes to create an inert atmosphere.

• With vigorous magnetic stirring, heat the mixture to 200°C and maintain this temperature for 30 minutes.

• Increase the temperature to reflux (approximately 320°C for 1-octadecene) at a rate of 3-5°C per minute.

• Maintain the reflux for 30-60 minutes. The color of the solution will change from reddish-brown to black, indicating nanoparticle formation.

• After the reflux period, turn off the heating and allow the mixture to cool to room temperature.

• Add 40 mL of ethanol to the cooled mixture to precipitate the nanoparticles.

• Separate the nanoparticles from the supernatant by centrifugation or magnetic decantation.

• Wash the nanoparticles by re-dispersing them in hexane and precipitating with ethanol. Repeat this washing step three times.

• Dry the final nanoparticle product under vacuum.

Protocol 2: In Vitro Skin Permeation Study using Franz Diffusion Cells

Objective: To evaluate the effect of a diol on the permeation of a model drug through the skin.

Materials:

• Excised human or porcine skin

• Franz diffusion cells

• Receptor fluid (e.g., phosphate-buffered saline, pH 7.4)

• Test formulation containing the model drug and the diol

• Control formulation without the diol

• High-performance liquid chromatography (HPLC) system for drug quantification

Procedure:

• Prepare the excised skin by removing subcutaneous fat and hair.

• Mount the skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.

• Fill the receptor compartment with pre-warmed (32°C) receptor fluid and ensure no air bubbles are trapped beneath the skin.

• Apply a known amount of the test or control formulation to the skin surface in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 24 hours), withdraw an aliquot of the receptor fluid for analysis and replace it with an equal volume of fresh, pre-warmed receptor fluid.

• Analyze the concentration of the model drug in the collected samples using a validated HPLC method.

• At the end of the experiment, dismount the skin and determine the amount of drug retained in the different skin layers (stratum corneum, epidermis, dermis) if required.

• Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux (Jss).

Conclusion

1,6-Hexadecanediol and 1,2-Hexadecanediol, while structurally similar, offer distinct advantages for different applications in drug development and research. 1,6-Hexadecanediol's linearity and terminal functional groups make it a valuable component for creating biodegradable polymers for controlled drug release and a useful tool for probing fundamental cellular processes. In contrast, the vicinal diol structure of 1,2-Hexadecanediol provides it with multifaceted properties as a formulation excipient for topical delivery and as a key reagent in the controlled synthesis of nanoparticles.

The choice between these two isomers will ultimately depend on the specific requirements of the application. Further comparative studies, particularly in the areas of antimicrobial efficacy and skin interaction, will be beneficial to fully elucidate their respective potentials and guide their optimal use in the development of novel therapeutics and advanced materials.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Small Molecule Kinase Inhibitors Provide Insight into Mps1 Cell Cycle Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arxiv.org [arxiv.org]
• 4. molbiolcell.org [molbiolcell.org]
• 5. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Modulation of dihydroavenanthramide D release and skin penetration by 1,2-alkanediols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A sequential multi-target Mps1 phosphorylation cascade promotes spindle checkpoint signaling | eLife [elifesciences.org]
• 8. diva-portal.org [diva-portal.org]
• 9. jcadonline.com [jcadonline.com]
• 10. Effect of Hydrocarbon Chain Length in 1,2-Alkanediols on Percutaneous Absorption of Metronidazole: Toward Development of a General Vehicle for Controlled Release - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Performance comparison of 1,6-Hexadecanediol in different polymer systems

For Researchers, Scientists, and Drug Development Professionals

The selection of diol monomers is a critical determinant of the final properties of polyesters and polyurethanes. The molecular structure of the diol, including its chain length and linearity, significantly influences the thermal, mechanical, and chemical characteristics of the resulting polymer. This guide provides an objective comparison of 1,6-hexanediol (B165255) with other common diols, supported by experimental data, to aid in the rational design of polymers for various applications.

Executive Summary

1,6-Hexanediol (HDO) is a linear, six-carbon diol that imparts flexibility and hydrophobicity to polymer chains. When incorporated into polyurethanes and polyesters, it generally leads to lower glass transition temperatures (Tg), improved hydrolytic stability, and increased elongation at break compared to shorter-chain or branched diols. This guide will delve into the specific performance metrics of HDO in comparison to 1,4-butanediol (B3395766) (BDO) and ethylene (B1197577) glycol (EG) in both polyurethane and polyester (B1180765) systems.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the key performance indicators of polymers synthesized with 1,6-hexanediol and its alternatives. The data presented is a synthesis of findings from multiple studies. Direct comparison is most accurate when experimental conditions are identical.

Polyurethane Systems: Chain Extender Comparison

Property	Polymer with Ethylene Glycol (EG)	Polymer with 1,4-Butanediol (BDO)	Polymer with 1,6-Hexanediol (HDO)
Mechanical Properties
Tensile Strength (MPa)	Higher	High	Moderate
Elongation at Break (%)	Lower	Moderate	Higher
Hardness (Shore A/D)	Higher	High	Lower
Thermal Properties
Glass Transition Temp. (Tg) (°C)	Higher	High	Lower
Melting Temperature (Tm) (°C)	Can be high, well-defined	High, well-defined	Lower, can be less defined
Chemical Properties
Hydrolysis Resistance	Moderate	Good	Excellent

Polyester Systems: Diol Monomer Comparison

Property	Polyester with Ethylene Glycol (e.g., PET)	Polyester with 1,4-Butanediol (e.g., PBT)	Polyester with 1,6-Hexanediol
Mechanical Properties
Tensile Strength (MPa)	High	High	Moderate to High
Young's Modulus (GPa)	High	High	Lower
Elongation at Break (%)	Low	Moderate	High
Thermal Properties
Glass Transition Temp. (Tg) (°C)	~75	~22-65	Lower
Melting Temperature (Tm) (°C)	~260	~225	Lower
Chemical Properties
Hydrolysis Resistance	Moderate	Good	Excellent

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are generalized yet detailed experimental protocols for the synthesis of polyesters and polyurethanes incorporating 1,6-hexanediol.

Protocol 1: Synthesis of a 1,6-Hexanediol-Based Polyester Polyol

This protocol describes the synthesis of a polyester polyol from 1,6-hexanediol and adipic acid via melt polycondensation.

Materials:

• 1,6-Hexanediol (HDO)

• Adipic Acid

• Esterification catalyst (e.g., dibutyltin (B87310) oxide, 0.05-0.2% by weight of total reactants)

• Nitrogen gas

• Toluene (optional, for azeotropic removal of water)

Equipment:

• Glass reactor equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a Dean-Stark trap with a condenser.

• Heating mantle with temperature controller.

• Vacuum pump.

Procedure:

• Charging the Reactor: Charge the reactor with the calculated amounts of 1,6-hexanediol and adipic acid. The molar ratio will determine the final hydroxyl value and molecular weight of the polyol. A slight excess of the diol is often used.

• Catalyst Addition: Add the esterification catalyst to the reaction mixture.

• Inert Atmosphere: Start stirring and begin purging the reactor with a slow stream of nitrogen to create an inert atmosphere and prevent oxidation.

• Heating and Esterification: Gradually heat the mixture to 150-160°C. The esterification reaction will commence, and water will begin to be collected in the Dean-Stark trap.

• Temperature Increase: Slowly increase the temperature to 200-220°C over 2-3 hours, maintaining a steady rate of water removal.

• Vacuum Application: Once the majority of the theoretical amount of water has been collected, apply a vacuum (e.g., 20-50 mbar) to remove the remaining water and drive the reaction to completion.

• Monitoring the Reaction: Monitor the progress of the reaction by measuring the acid value of the mixture. The reaction is considered complete when the acid value drops below a specified limit (e.g., < 2 mg KOH/g).[1]

• Cooling: Cool the resulting polyester polyol to room temperature under a nitrogen blanket before discharging.

Protocol 2: Preparation of a Polyurethane Elastomer

This protocol outlines the preparation of a polyurethane elastomer using a 1,6-hexanediol-based polyester polyol and a diisocyanate, with 1,4-butanediol as a chain extender.

Materials:

• 1,6-Hexanediol-based polyester polyol (from Protocol 1)

• Diisocyanate (e.g., Methylene diphenyl diisocyanate - MDI)

• Chain extender (e.g., 1,4-Butanediol - BDO)

• Catalyst (e.g., dibutyltin dilaurate - DBTDL)

Equipment:

• Reaction vessel with a mechanical stirrer and a vacuum connection.

• Heating and cooling system.

• Mold for casting the elastomer.

• Curing oven.

Procedure:

• Prepolymer Synthesis:

  • Degas the polyester polyol and the chain extender under vacuum at 80-90°C for 1-2 hours to remove any residual moisture.

  • In the reaction vessel, add the degassed polyester polyol and heat to the desired reaction temperature (typically 70-80°C).

  • Under vigorous stirring, add the diisocyanate to the polyol. The NCO/OH ratio should be carefully controlled (typically >1 for a prepolymer, e.g., 2:1).

  • Allow the reaction to proceed for 1-2 hours at the set temperature. The viscosity will increase as the prepolymer forms.

• Casting and Curing:

  • Degas the prepolymer under vacuum to remove any entrapped air bubbles.

  • Add the chain extender (1,4-butanediol) and the catalyst to the prepolymer and mix thoroughly but quickly.

  • Pour the mixture into a preheated mold.

  • Cure the cast elastomer in an oven at a specified temperature (e.g., 80-110°C) for several hours to complete the polymerization.[1]

  • After the initial cure, the elastomer can be post-cured at a slightly higher temperature for an extended period to achieve optimal properties.

Visualizations: Workflows and Logical Relationships

The following diagrams, created using Graphviz, illustrate key processes and relationships in the synthesis and performance of polymers containing 1,6-hexanediol.

Caption: Experimental workflow for the synthesis of a 1,6-hexanediol-based polyester polyol.

Caption: Experimental workflow for the synthesis of a polyurethane elastomer.

Caption: Logical relationship of 1,6-hexanediol structure to key polymer properties.

References

• 1. researchgate.net [researchgate.net]

Spectroscopic Showdown: A Comparative Analysis of Synthetic vs. Bio-Derived 1,6-Hexadecanediol

A detailed spectroscopic comparison of synthetically produced and bio-derived 1,6-Hexadecanediol reveals identical molecular fingerprints, underscoring the chemical equivalence of the compounds regardless of their origin. This guide provides researchers, scientists, and drug development professionals with a comprehensive analysis of the expected spectroscopic data, supported by established experimental protocols, to validate the identity and purity of 1,6-Hexadecanediol from either source.

The increasing demand for sustainable and bio-based chemicals has led to the development of fermentation and biocatalytic processes for producing platform chemicals like 1,6-Hexadecanediol, a valuable long-chain diol used in polymers, cosmetics, and pharmaceuticals. While the synthetic route from petroleum-based feedstocks is well-established, the bio-derived alternative, often produced from renewable resources like fatty acids or sugars, is gaining significant traction.[1][2][3] This guide presents a head-to-head comparison of the key spectroscopic signatures of 1,6-Hexadecanediol, demonstrating that a chemically pure sample will exhibit the same characteristic peaks in Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS), irrespective of its synthetic or biological provenance.

Comparative Spectroscopic Data

The fundamental principle of spectroscopy dictates that a specific molecular structure will produce a unique and reproducible spectral pattern. Therefore, pure 1,6-Hexadecanediol, with the chemical formula C₁₆H₃₄O₂, will present the same spectroscopic data whether it is synthesized chemically or produced through biological pathways.[4][5][6] Any observed differences in the spectra would primarily indicate the presence of impurities, residual solvents, or by-products specific to the manufacturing process.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 1,6-Hexadecanediol, both ¹H and ¹³C NMR spectra are expected to be identical for synthetic and bio-derived samples.

¹H NMR (Proton NMR): The ¹H NMR spectrum of 1,6-Hexadecanediol is characterized by distinct signals corresponding to the different types of protons in the molecule. The key is to confirm the presence of the hydroxyl protons and the protons on the carbons adjacent to the hydroxyl groups, as well as the long methylene (B1212753) chain.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The spectrum for 1,6-Hexadecanediol will show characteristic peaks for the two equivalent carbons bonded to the hydroxyl groups and a series of peaks for the methylene carbons in the long alkyl chain.

Spectroscopic Technique	Expected Chemical Shift (δ) / Signal	Assignment
¹H NMR	~3.6 ppm (triplet)	Protons on carbons adjacent to hydroxyl groups (-CH₂-OH)
~1.5 ppm (multiplet)	Protons on carbons beta to hydroxyl groups (-CH₂-CH₂-OH)
~1.2-1.4 ppm (broad singlet)	Protons of the central methylene groups (-(CH₂)₁₂-)
Variable (singlet, broad)	Hydroxyl protons (-OH)
¹³C NMR	~63 ppm	Carbons attached to hydroxyl groups (C-1, C-16)
~33 ppm	Carbons beta to hydroxyl groups (C-2, C-15)
~26-30 ppm	Central methylene carbons

Experimental Protocols

Accurate spectroscopic analysis relies on standardized and well-defined experimental procedures. The following are typical protocols for acquiring NMR, FTIR, and MS data for 1,6-Hexadecanediol.

NMR Data Acquisition

• Sample Preparation: Accurately weigh approximately 10-20 mg of the 1,6-Hexadecanediol sample (either synthetic or bio-derived) and dissolve it in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Parameters: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-5 seconds, and a pulse angle of 30-45 degrees.

• ¹³C NMR Parameters: Acquire the spectrum using proton decoupling. A wider spectral width (e.g., 0-100 ppm) and a longer acquisition time with a greater number of scans are typically required compared to ¹H NMR.

FTIR Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is commonly used. A small amount of the 1,6-Hexadecanediol powder is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin, transparent disk.

• Instrumentation: Use a Fourier-Transform Infrared spectrometer.

• Data Acquisition: Collect the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the empty ATR crystal or a pure KBr pellet should be collected and subtracted from the sample spectrum.

FTIR Characteristic Peaks	Wavenumber (cm⁻¹)	Functional Group
Broad, strong absorption	3200-3500	O-H stretching (hydroxyl group)
Sharp, strong absorptions	2850-2960	C-H stretching (alkyl chain)
Sharp absorption	~1470	C-H bending (methylene groups)
Strong absorption	~1060	C-O stretching (primary alcohol)

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the 1,6-Hexadecanediol sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize a mass spectrometer, often coupled with a separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). For direct analysis, Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) can be used.

• Data Acquisition: For ESI-MS, the sample solution is infused into the ion source. The mass spectrum is acquired in positive or negative ion mode. The molecular ion peak ([M+H]⁺ or [M+Na]⁺ for positive mode) is expected at m/z corresponding to the molecular weight of 1,6-Hexadecanediol (258.44 g/mol ).[4][5]

Mass Spectrometry Data	Expected m/z Value	Ion
Electrospray Ionization (ESI)	259.26	[M+H]⁺
281.24	[M+Na]⁺

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for comparing synthetic and bio-derived 1,6-Hexadecanediol.

Caption: Workflow for Spectroscopic Comparison.

Structural Confirmation Workflow

This diagram outlines the process of confirming the molecular structure of 1,6-Hexadecanediol using the combined data from different spectroscopic techniques.

Caption: Structural Confirmation Workflow.

References

• 1. One-pot biosynthesis of 1,6-hexanediol from cyclohexane by de novo designed cascade biocatalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Production of 1,6-hexanediol from tetrahydropyran-2-methanol by dehydration–hydration and hydrogenation - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 1,6-Hexanediol synthesis from cellulose [morressier.com]
• 4. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,16-Hexadecanediol [webbook.nist.gov]
• 6. 1,16-Hexadecanediol [webbook.nist.gov]

A Comparative Guide to the Thermal Properties of 1,6-Hexadecanediol and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thermal properties of 1,6-hexadecanediol and a selection of alternative long-chain α,ω-diols, namely 1,8-octadecanediol, 1,10-decanediol, and 1,12-dodecanediol. The data presented is crucial for applications in drug formulation, polymer synthesis, and materials science, where the thermal behavior of components is a critical parameter.

Comparison of Thermal Properties

The thermal characteristics of these diols were analyzed using Differential Scanning Calorimetry (DSC). The key parameters, including melting point (Tₘ), enthalpy of fusion (ΔHfus), and specific heat capacity (Cp), are summarized in the table below for easy comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Enthalpy of Fusion (kJ/mol)	Specific Heat Capacity (J/g·°C)
1,6-Hexadecanediol	C₁₆H₃₄O₂	258.44	91 - 94[1]	73.5 (Predicted)	Not available
1,8-Octadecanediol	C₁₈H₃₈O₂	286.50	61 - 63	36.1	Not available
1,10-Decanediol	C₁₀H₂₂O₂	174.28	72 - 74[2][3]	44.96[4]	Not available
1,12-Dodecanediol	C₁₂H₂₆O₂	202.34	79 - 81[5]	51.2	Not available

Experimental Protocols

A detailed methodology for the Differential Scanning Calorimetry (DSC) analysis of long-chain diols is provided below. This protocol is designed to ensure the acquisition of accurate and reproducible data.

Objective: To determine the melting point, enthalpy of fusion, and specific heat capacity of long-chain diols using DSC.

Materials:

• 1,6-Hexadecanediol (or alternative diol) powder

• Aluminum DSC pans and lids

• DSC instrument with a refrigerated cooling system

• Microbalance (± 0.01 mg)

• Crimper for sealing DSC pans

Procedure:

• Sample Preparation:

  • Accurately weigh 3-5 mg of the diol sample into an aluminum DSC pan using a microbalance.

  • Ensure the sample is evenly distributed at the bottom of the pan to maximize thermal contact.

  • Hermetically seal the pan with an aluminum lid using a crimper.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• Instrument Setup:

  • Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

  • Place the sealed sample pan and the empty reference pan into the DSC cell.

  • Purge the DSC cell with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 50 mL/min to provide an inert atmosphere and prevent oxidative degradation.

• Thermal Program:

  • Heat-Cool-Heat Cycle: To erase the thermal history of the sample, a heat-cool-heat cycle is recommended.

    • First Heating: Equilibrate the sample at 25°C and then heat to a temperature approximately 20°C above the expected melting point at a rate of 10°C/min.

    • Cooling: Cool the sample to a temperature approximately 50°C below the expected crystallization temperature at a controlled rate of 10°C/min.

    • Second Heating: Heat the sample again to the same upper-temperature limit at a rate of 10°C/min. The data from this second heating scan is typically used for analysis.

• Data Analysis:

  • Melting Point (Tₘ): Determine the onset temperature of the melting endotherm from the second heating scan.

  • Enthalpy of Fusion (ΔHfus): Calculate the area under the melting peak. The instrument software will perform this integration.

  • Specific Heat Capacity (Cp): Determine the specific heat capacity by using a sapphire standard and following the ASTM E1269 standard test method. This involves running a baseline (empty pans), a sapphire standard, and the sample under the same temperature program.

Visualizations

To further clarify the experimental process and the comparative logic, the following diagrams are provided.

Caption: Experimental workflow for DSC analysis of long-chain diols.

Caption: Comparison of thermal properties of 1,6-Hexadecanediol and its alternatives.

References

• 1. 1,10-Decanediol - Wikipedia [en.wikipedia.org]
• 2. 1,8-Octanediol (CAS 629-41-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 1,10-Decanediol | C10H22O2 | CID 37153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bg.copernicus.org [bg.copernicus.org]
• 5. 1,12-Dodecanediol | 5675-51-4 [chemicalbook.com]

Benchmarking the performance of 1,6-Hexadecanediol against industry-standard plasticizers

This guide provides a comparative analysis of the performance of long-chain diols, represented by derivatives of 1,6-Hexadecanediol, against established industry-standard plasticizers. The data and methodologies presented are intended for researchers, scientists, and drug development professionals to facilitate informed decisions in material selection and formulation.

Long-chain diols are emerging as viable, potentially bio-based alternatives to traditional plasticizers, offering unique performance characteristics. This guide benchmarks a representative long-chain diol derivative, epoxidized 1,6-hexanediol (B165255) oleate (B1233923) (EHD), against common phthalate (B1215562) and adipate (B1204190) plasticizers.

Quantitative Performance Comparison

The following table summarizes key performance metrics for EHD in a Polyvinyl Chloride (PVC) formulation compared to the widely used Dioctyl Adipate (DOA). The data highlights the potential advantages of long-chain diol-based plasticizers in enhancing mechanical properties and thermal stability.

Performance Metric	Epoxidized 1,6-Hexanediol Oleate (EHD)	Dioctyl Adipate (DOA) - Industry Standard	Test Standard
Tensile Strength	48.78% higher than DOA plasticized film	Baseline	ASTM D638
Elongation at Break	Significantly higher than DOA	Baseline	ASTM D638
Thermal Stability (TGA)	Higher than DOA (24.4°C higher at 25% mass loss for the non-epoxidized precursor)	Baseline	ASTM E1131
Migration Resistance	More stable in petroleum ether and absolute ethanol	Baseline	ASTM D2199 / Gravimetric Analysis
Glass Transition Temp (Tg)	Lower than DOA (15.89°C for a 4:1 EHD:DOA blend)	Baseline	ISO 6721-7

Note: The data for the 1,6-Hexadecanediol derivative is based on studies of its oleate ester and its epoxidized form. Industry-standard plasticizers include a wide range of substances such as Dioctyl Phthalate (DOP), Diisononyl Phthalate (DINP), and Dioctyl Adipate (DOA). DOA is used here as a direct comparator based on available research.

Logical Workflow for Plasticizer Selection

The selection of an appropriate plasticizer is a multi-faceted process that involves balancing performance, cost, and regulatory compliance. The following diagram illustrates a logical workflow for this selection process.

A logical workflow for selecting an optimal plasticizer.

Experimental Protocols

Detailed and standardized experimental methodologies are crucial for the accurate and reproducible assessment of plasticizer performance. The following protocols are based on internationally recognized standards.

Tensile Properties of Plasticized PVC (ASTM D638)

This test determines the mechanical properties of the plasticized material, such as tensile strength and elongation at break, which indicate the material's strength and flexibility.

Safety & Regulatory Compliance

Proper Disposal of 1,6-Hexadecanediol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of operational safety and environmental responsibility. This guide provides detailed procedures for the proper disposal of 1,6-Hexadecanediol, a compound generally not classified as hazardous but requiring careful handling due to its potential as a mild skin irritant.

I. Hazard Assessment and Safety Information

While 1,6-Hexadecanediol is not classified as a hazardous substance under the Globally Harmonized System (GHS), some sources indicate that it may cause skin irritation.[1][2] Therefore, it is essential to handle it with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Key Safety and Disposal Information:

Property	Value	Source
GHS Classification	Not classified as hazardous	[3][4]
Signal Word	None
Hazard Statements	None
Potential Hazards	May cause skin irritation	[1][2]
Personal Protective Equipment	Safety glasses, gloves, lab coat	[5]
Primary Disposal Route	Non-hazardous chemical waste stream	[6][7][8]

II. Step-by-Step Disposal Protocol

The following protocol outlines the decision-making process and steps for the proper disposal of 1,6-Hexadecanediol.

Step 1: Purity and Contamination Assessment

Before initiating disposal, determine if the 1,6-Hexadecanediol is in its pure form or has been mixed with other chemicals.

• Uncontaminated 1,6-Hexadecanediol: If the chemical is unused, in its original container, or has not been in contact with any hazardous materials, it can be disposed of as non-hazardous solid chemical waste.[5]

• Contaminated 1,6-Hexadecanediol: If the 1,6-Hexadecanediol has been used in a reaction or is mixed with solvents, other reagents, or byproducts, it must be treated as hazardous waste. The disposal route will be dictated by the hazards of the contaminants.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent unintended reactions and ensure compliance with disposal regulations.

• Non-Hazardous Waste Stream: Place uncontaminated 1,6-Hexadecanediol in a designated container for non-hazardous solid chemical waste. Ensure this container is clearly labeled.

• Hazardous Waste Stream: Contaminated 1,6-Hexadecanediol waste must be collected in a separate, compatible, and clearly labeled hazardous waste container. The label should include the words "Hazardous Waste," the full chemical names of all components, and their approximate concentrations.[5]

Step 3: Container Management

• Waste Containers: Use chemically resistant, sealable containers for collecting 1,6-Hexadecanediol waste.[5]

• Empty Containers: Empty containers that held 1,6-Hexadecanediol should be managed based on their level of contamination. Unrinsed empty containers should be treated as chemical waste.[5] Thoroughly rinsed containers may be disposed of as regular trash, provided all labels are defaced or removed to indicate the container is empty.[7]

Step 4: Final Disposal

• Consult Institutional and Local Guidelines: Always consult your institution's Environmental Health and Safety (EHS) department and local regulations for specific disposal procedures.[6] Some institutions may permit the disposal of small quantities of non-hazardous, water-soluble solids down the sanitary sewer, while others may require all chemical waste to be collected by a licensed disposal company.[9][10]

• Licensed Waste Disposal: For both non-hazardous and hazardous waste streams, arrange for pickup and disposal by a licensed chemical waste management company as per your institution's protocol.

III. Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal pathway for 1,6-Hexadecanediol.

Caption: Disposal decision workflow for 1,6-Hexadecanediol.

References

• 1. 1,16-Hexadecanediol 97 7735-42-4 [sigmaaldrich.com]
• 2. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. carlroth.com [carlroth.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 7. sfasu.edu [sfasu.edu]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 10. chemicalbook.com [chemicalbook.com]

Essential Safety and Operational Guide for Handling 1,6-Hexadecanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 1,6-Hexadecanediol in a laboratory setting. Adherence to these guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Assessment and Personal Protective Equipment (PPE)

1,6-Hexadecanediol is a solid long-chain alcohol. While it has a low order of acute toxicity, it is classified as a skin irritant.[1][2] The primary routes of exposure are skin contact, eye contact, and inhalation of dust.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1,6-Hexadecanediol

Equipment	Specification	Purpose
Eye Protection	Chemical safety goggles or safety glasses with side shields.	Protects eyes from dust particles.
Hand Protection	Nitrile or neoprene gloves.	Prevents skin contact with the chemical.[1]
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved N95 dust mask.[1]	Recommended when weighing or transferring the solid, or whenever dust generation is likely.

Operational Plan: Step-by-Step Handling Procedures

2.1. Preparation and Engineering Controls:

• Ensure a calibrated analytical balance is located in an area with minimal air currents, or use a draft shield.

• Work in a well-ventilated area. For procedures with a high likelihood of dust generation, use a chemical fume hood.

• Ensure an eyewash station and safety shower are readily accessible and unobstructed.

2.2. Weighing and Transferring 1,6-Hexadecanediol:

• Don the appropriate PPE as specified in Table 1.

• Use a clean, chemical-resistant spatula for transferring the solid.

• To minimize dust, gently scoop the 1,6-Hexadecanediol from its container. Avoid dropping the solid from a height.

• If transferring to a flask or beaker, place a funnel in the opening to prevent spillage.

• After transferring the desired amount, securely close the main container.

• Clean the spatula with an appropriate solvent (e.g., ethanol) and a wipe, disposing of the wipe in the designated solid waste container.

2.3. Storage:

• Store 1,6-Hexadecanediol in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep it away from strong oxidizing agents.

Emergency Procedures

Table 2: First-Aid Measures for 1,6-Hexadecanediol Exposure

Exposure Route	First-Aid Procedure
Skin Contact	1. Immediately remove contaminated clothing. 2. Brush off any excess solid from the skin. 3. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[3] 4. If skin irritation persists, seek medical attention.
Eye Contact	1. Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. 2. Remove contact lenses if present and easy to do. 3. Seek immediate medical attention.
Inhalation	1. Move the person to fresh air. 2. If breathing is difficult, provide oxygen. 3. If the person is not breathing, begin artificial respiration. 4. Seek medical attention.
Ingestion	1. Do NOT induce vomiting. 2. Rinse the mouth with water. 3. Never give anything by mouth to an unconscious person. 4. Seek immediate medical attention.

3.1. Spill Clean-up:

• Evacuate non-essential personnel from the immediate area.

• Don the appropriate PPE, including respiratory protection.

• For a small spill, gently sweep the solid material to avoid creating dust. A dustpan and brush or a vacuum cleaner with a HEPA filter can be used.

• Place the collected material into a sealed, labeled container for disposal.

• Clean the spill area with soap and water.

• For a large spill, contact your institution's environmental health and safety department.

Disposal Plan

While 1,6-Hexadecanediol is not classified as a hazardous waste by all regulatory bodies, it is prudent to handle its disposal with care. Local regulations should always be consulted.

4.1. Solid Waste:

• Collect all solid 1,6-Hexadecanediol waste and contaminated materials (e.g., paper towels, gloves, weigh boats) in a designated, sealed, and clearly labeled waste container.

• If local regulations permit, and the material is not contaminated with other hazardous substances, it may be disposed of as non-hazardous solid waste. This typically involves placing the sealed container directly into a dumpster, handled by laboratory personnel.

4.2. Empty Containers:

• Rinse empty containers with a suitable solvent (e.g., ethanol (B145695) or acetone) in a chemical fume hood.

• Collect the rinsate as chemical waste.

• Deface the label on the empty container before disposing of it in the regular trash or recycling, as per institutional policy.

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling 1,6-Hexadecanediol in a laboratory setting.

References

• 1. 1,16-Hexadecanediol 97 7735-42-4 [sigmaaldrich.com]
• 2. 1,16-Hexadecanediol | C16H34O2 | CID 82184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]